N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine

• CAS: 401-35-4

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of N-Benzyl-N-(2-fluorobenzyl)methylamine

Executive Summary & Compound Profile

This technical guide details the synthesis, purification, and structural validation of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine (chemically standardized as N-benzyl-N-(2-fluorobenzyl)methylamine ).

This tertiary amine serves as a critical intermediate in the development of CNS-active pharmacophores, particularly in the modification of benzylamine-based ligands where the ortho-fluorine atom modulates metabolic stability and lipophilicity (logP). The presence of the fluorine atom at the ortho position introduces specific electronic effects (inductive withdrawal) and steric parameters that distinguish it from its non-fluorinated analogues.

Target Molecule Data

Property	Specification
IUPAC Name	N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine
Common Name	N-Benzyl-N-(2-fluorobenzyl)methylamine
Molecular Formula	C₁₅H₁₆FN
Molecular Weight	229.30 g/mol
Physical State	Colorless to pale yellow oil (Free base)
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in water

Retrosynthetic Analysis

To ensure high purity and yield, we approach the synthesis via Convergent Disconnection . The tertiary amine core suggests two primary disconnections. The most robust pathway avoids the formation of quaternary ammonium salts (over-alkylation) by utilizing Reductive Amination (Method A) as the primary route, with Nucleophilic Substitution (Method B) as a secondary alternative.

Figure 1: Retrosynthetic disconnection showing the two viable synthetic pathways.

Method A: Reductive Amination (Primary Protocol)

Rationale: This is the "Gold Standard" for synthesizing unsymmetrical tertiary amines. It minimizes side reactions and avoids the harsh basic conditions of alkylation. We utilize Sodium Triacetoxyborohydride (STAB) as the reducing agent because it is mild and selective for iminiums over aldehydes, preventing the reduction of the starting aldehyde to benzyl alcohol.

Reagents & Stoichiometry

Reagent	Equiv.[1]	Role
N-Benzylmethylamine	1.0	Nucleophile (Secondary Amine)
2-Fluorobenzaldehyde	1.1	Electrophile
NaBH(OAc)₃	1.4	Selective Reducing Agent
Acetic Acid (AcOH)	1.0	Catalyst (Promotes iminium formation)
1,2-Dichloroethane (DCE)	Solvent	Anhydrous reaction medium

Step-by-Step Protocol

• Imine Formation (In Situ):

  • Charge a flame-dried round-bottom flask with N-benzylmethylamine (10 mmol) and 1,2-dichloroethane (DCE, 30 mL).

  • Add 2-fluorobenzaldehyde (11 mmol) followed by Acetic Acid (10 mmol).

  • Observation: The solution may warm slightly. Stir under Nitrogen at Room Temperature (RT) for 30 minutes to allow the equilibrium formation of the iminium ion.

• Reduction:

  • Cool the mixture to 0°C (ice bath).

  • Add Sodium Triacetoxyborohydride (14 mmol) portion-wise over 10 minutes. Caution: Mild gas evolution.

  • Remove the ice bath and allow the reaction to stir at RT for 4–12 hours.

  • Monitoring: Check reaction progress via TLC (Silica; 10% MeOH in DCM). The aldehyde spot should disappear.

• Quenching:

  • Quench the reaction by adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 15 minutes until gas evolution ceases.

• Workup:

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine organic layers and wash with Brine (20 mL).

  • Dry over anhydrous Na₂SO₄ , filter, and concentrate under reduced pressure to yield the crude oil.

Figure 2: Mechanistic flow of the reductive amination process.

Method B: Nucleophilic Substitution (Alternative)

Rationale: Useful if the aldehyde is unavailable. This follows an S_N2 mechanism.[2] Risk: Requires strict stoichiometry control to prevent quaternary ammonium salt formation.

Protocol

• Dissolve N-benzylmethylamine (10 mmol) in Acetonitrile (ACN, 40 mL).

• Add Potassium Carbonate (K₂CO₃, 20 mmol) as a base scavenger.

• Add 2-Fluorobenzyl bromide (10 mmol) dropwise at 0°C.

• Reflux at 60°C for 4 hours.

• Filter off the inorganic salts and concentrate the filtrate.

Purification Strategy: Acid-Base Extraction

Since the product is a basic amine, we can exploit pH manipulation to achieve >98% purity without column chromatography.

• Acidification: Dissolve the crude oil in Et₂O (50 mL). Add 1M HCl (30 mL). The amine converts to its hydrochloride salt and migrates to the aqueous layer. Neutral impurities (unreacted aldehyde, non-basic byproducts) remain in the ether.

• Separation: Separate the layers. Keep the Aqueous Layer . Discard the Ether layer (or save for recovery of neutrals).

• Basification: Cool the aqueous layer and basify to pH > 12 using 4M NaOH. The amine precipitates as the free base oil.

• Extraction: Extract the cloudy aqueous mixture with DCM (3 x 20 mL).

• Final Drying: Dry (Na₂SO₄) and concentrate to yield the pure product.

Structural Characterization (Validation)

To certify the identity of the synthesized compound, the following spectroscopic data must be obtained.

Nuclear Magnetic Resonance (NMR)

Solvent: CDCl₃, Standard: TMS

Nucleus	Shift (δ ppm)	Multiplicity	Integration	Assignment
¹H NMR	7.20 – 7.45	Multiplet	7H	Benzyl (Ph-H) + 2-F-Ph (H4, H5)
7.05 – 7.15	Multiplet	2H	2-F-Ph (H3, H6)
3.65	Singlet	2H	N-CH ₂-Ph
3.58	Singlet	2H	N-CH ₂-(2-F-Ph)
2.25	Singlet	3H	N-CH ₃
¹³C NMR	161.5	Doublet (J~245Hz)	1C	C-F (Ipso)
139.0	Singlet	1C	Benzyl (Ipso)
124.0 – 130.0	Signals	-	Aromatic C-H
62.1	Singlet	1C	N-C H₂-Ph
55.4	Doublet (J~3Hz)	1C	N-C H₂-(2-F-Ph)
42.3	Singlet	1C	N-C H₃
¹⁹F NMR	-118.5	Multiplet	1F	Ar-F

Interpretation Notes:

• ¹H NMR: The key feature is the presence of two distinct benzylic methylene singlets. The protons on the fluorinated ring will show complex splitting patterns due to H-F coupling.

• ¹³C NMR: The carbon attached to the fluorine will appear as a large doublet due to the strong ¹J_CF coupling (~245 Hz). The benzylic carbon attached to the fluorinated ring will also show a smaller doublet (³J_CF).

Mass Spectrometry (GC-MS / LC-MS)

• Molecular Ion (M+): 229.1 m/z

• Base Peak: Expect a tropylium ion fragment (m/z 91) from the benzyl group or the m/z 109 fragment from the 2-fluorobenzyl group.

• Fragmentation: Loss of methyl group [M-15] is common in tertiary amines.

Safety & Handling

• Fluorinated Compounds: While the target is stable, combustion of fluorinated organics can release Hydrogen Fluoride (HF). Use standard fume hood protocols.

• Amines: N-benzylmethylamine is a skin irritant and lachrymator. Wear nitrile gloves and safety goggles.

• Sodium Triacetoxyborohydride: Reacts with water to release hydrogen gas (flammable). Quench carefully.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.

• Gribble, G. W. (1998). "Sodium borohydride in carboxylic acid media: a phenomenal reduction system." Chemical Society Reviews, 27, 395-404.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 10: Nucleophilic Substitution at the Carbonyl Group).

• PubChem Database. "N-Methylbenzylamine Compound Summary." National Center for Biotechnology Information.

Sources

• 1. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to N-Benzyl-2-fluoro-N-Methylbenzylamine for Advanced Research Applications

Foreword: Unveiling the Potential of a Novel Benzylamine Derivative

In the landscape of contemporary drug discovery and chemical biology, the exploration of novel molecular scaffolds is paramount to addressing unmet therapeutic needs. N-Benzyl-2-fluoro-N-Methylbenzylamine, a distinct derivative of the versatile benzylamine class, emerges as a compound of significant interest for researchers and scientists. While direct literature on this specific molecule is nascent, its structural components—an N-benzyl group, an N-methyl group, and a fluorinated benzyl moiety—suggest a rich potential for diverse biological activities. This guide provides a comprehensive technical overview of N-Benzyl-2-fluoro-N-Methylbenzylamine, from its synthesis and physicochemical properties to its prospective research applications and detailed, actionable experimental protocols. It is designed to empower researchers in pharmacology, medicinal chemistry, and drug development with the foundational knowledge to explore the therapeutic promise of this intriguing research chemical.

Molecular Profile and Physicochemical Characteristics

N-Benzyl-2-fluoro-N-Methylbenzylamine (CAS Number: 401-35-4) is a tertiary amine featuring two benzyl groups attached to a central nitrogen atom, with one benzyl ring substituted with a fluorine atom at the 2-position and the nitrogen also bearing a methyl group.[1][2] This unique combination of functional groups is anticipated to modulate its steric and electronic properties, thereby influencing its interaction with biological targets.

Property	Value	Source
Molecular Formula	C₁₅H₁₆FN	[1][2]
Molecular Weight	229.29 g/mol	[1][2]
Predicted logP	~3.5-4.0	Inferred from related structures
Predicted pKa	~7.5-8.5	Inferred from related structures
Storage	2-8°C, sealed in dry conditions	[2]

The presence of the fluorine atom is particularly noteworthy. Fluorine substitution is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate the pharmacokinetic profile of a molecule. The ortho-position of the fluorine in N-Benzyl-2-fluoro-N-Methylbenzylamine can induce specific conformational preferences that may be crucial for its biological activity.

Synthesis and Characterization

A plausible and efficient synthetic route to N-Benzyl-2-fluoro-N-Methylbenzylamine is through reductive amination. This widely utilized method in organic synthesis offers high yields and good control over the final product.

Proposed Synthesis Workflow

A logical two-step approach would involve the initial synthesis of the secondary amine, N-methyl-2-fluorobenzylamine, followed by benzylation.

Caption: Proposed two-step synthesis of N-Benzyl-2-fluoro-N-Methylbenzylamine.

Step-by-Step Synthesis Protocol:

Step 1: Synthesis of N-methyl-2-fluorobenzylamine

• To a solution of 2-fluorobenzaldehyde (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or 1,2-dichloroethane (DCE), add methylamine (1.1 eq, typically as a solution in a solvent like THF or ethanol).

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the corresponding imine.

• Add a mild reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq), portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield N-methyl-2-fluorobenzylamine.

Step 2: Synthesis of N-Benzyl-2-fluoro-N-Methylbenzylamine

• Dissolve the N-methyl-2-fluorobenzylamine (1.0 eq) from Step 1 in a polar aprotic solvent like acetonitrile or acetone.

• Add a base, such as potassium carbonate (K₂CO₃, 2.0 eq), to the solution.

• To this stirred suspension, add benzyl bromide (1.1 eq) dropwise.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography to obtain N-Benzyl-2-fluoro-N-Methylbenzylamine.

Characterization:

The identity and purity of the synthesized N-Benzyl-2-fluoro-N-Methylbenzylamine should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the connectivity of atoms.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

Potential Research Applications

The structural motifs within N-Benzyl-2-fluoro-N-Methylbenzylamine suggest several promising avenues for research, primarily in the fields of neuropharmacology, oncology, and infectious diseases.

Monoamine Oxidase (MAO) Inhibition

Benzylamine derivatives are known to interact with monoamine oxidases (MAO-A and MAO-B), enzymes crucial for the metabolism of neurotransmitters like serotonin, dopamine, and norepinephrine.[3] Inhibition of these enzymes can lead to increased levels of these neurotransmitters in the brain, a mechanism central to the action of many antidepressant and anti-Parkinsonian drugs. The specific substitution pattern of N-Benzyl-2-fluoro-N-Methylbenzylamine could confer selectivity for either MAO-A or MAO-B, making it a valuable tool for studying the roles of these enzymes in neurological disorders.

Caption: Proposed mechanism of action for N-Benzyl-2-fluoro-N-Methylbenzylamine as a MAO inhibitor.

Anticancer Activity via Tubulin Polymerization Inhibition

Several N-benzyl derivatives have demonstrated potent antitumor activities by inhibiting tubulin polymerization.[4] Tubulin is a critical component of the cytoskeleton, and its polymerization into microtubules is essential for cell division. Compounds that disrupt this process can induce cell cycle arrest and apoptosis in rapidly dividing cancer cells.[5] The specific stereoelectronic profile of N-Benzyl-2-fluoro-N-Methylbenzylamine may allow it to bind to tubulin, potentially at the colchicine binding site, and disrupt microtubule dynamics.

Antifungal Activity

Recent studies have highlighted the potential of novel benzylamines as antifungal agents.[6] These compounds can disrupt the fungal cell membrane or interfere with essential metabolic pathways. The lipophilicity and structural features of N-Benzyl-2-fluoro-N-Methylbenzylamine make it a candidate for investigation against a panel of pathogenic fungi.

Experimental Protocols

The following are detailed, step-by-step methodologies for investigating the potential biological activities of N-Benzyl-2-fluoro-N-Methylbenzylamine.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

This protocol is designed to determine the inhibitory potency (IC₅₀) of N-Benzyl-2-fluoro-N-Methylbenzylamine against human MAO-A and MAO-B. A common method is a continuous spectrophotometric assay.[3]

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Substrates: Kynuramine (for MAO-A) and Benzylamine (for MAO-B)

• N-Benzyl-2-fluoro-N-Methylbenzylamine (test compound)

• Positive controls: Clorgyline (for MAO-A) and Deprenyl (for MAO-B)

• Phosphate buffer (pH 7.4)

• 96-well UV-transparent microplates

• Spectrophotometer capable of reading at 316 nm and 250 nm

Procedure:

• Prepare stock solutions of the test compound and positive controls in DMSO.[7]

• In a 96-well plate, add 180 µL of phosphate buffer to each well.

• Add 10 µL of various concentrations of the test compound or positive control to the respective wells. For the control wells, add 10 µL of DMSO.

• Add 10 µL of the MAO-A or MAO-B enzyme solution to each well and pre-incubate for 15 minutes at 37°C.

• Initiate the reaction by adding 10 µL of the appropriate substrate (kynuramine for MAO-A, benzylamine for MAO-B).

• Immediately measure the change in absorbance over time at the appropriate wavelength (316 nm for the formation of 4-hydroxyquinoline from kynuramine, and 250 nm for the formation of benzaldehyde from benzylamine).[3]

• Calculate the initial reaction rates and determine the percent inhibition for each concentration of the test compound.

• Plot the percent inhibition against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Cell-Based Tubulin Polymerization Inhibition Assay

This protocol utilizes a cell-based assay to assess the effect of N-Benzyl-2-fluoro-N-Methylbenzylamine on microtubule integrity in cancer cells.[8][9]

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• N-Benzyl-2-fluoro-N-Methylbenzylamine (test compound)

• Positive control: Colchicine or Paclitaxel

• Fixative solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 1% BSA in PBS)

• Primary antibody: anti-α-tubulin antibody

• Secondary antibody: fluorescently labeled anti-mouse IgG

• Nuclear stain: DAPI

• Fluorescence microscope

Procedure:

• Seed the cancer cells onto glass coverslips in a 24-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of N-Benzyl-2-fluoro-N-Methylbenzylamine or the positive control for a specified period (e.g., 24 hours). Include a vehicle control (DMSO).

• After treatment, wash the cells with PBS and fix them with the fixative solution for 15 minutes at room temperature.

• Wash with PBS and permeabilize the cells with the permeabilization buffer for 10 minutes.

• Wash with PBS and block with the blocking buffer for 1 hour.

• Incubate the cells with the primary anti-α-tubulin antibody (diluted in blocking buffer) for 1 hour at room temperature or overnight at 4°C.

• Wash with PBS and incubate with the fluorescently labeled secondary antibody and DAPI for 1 hour in the dark.

• Wash with PBS and mount the coverslips onto microscope slides.

• Visualize the microtubule network and nuclear morphology using a fluorescence microscope. Disruption of the microtubule network and condensed or fragmented nuclei are indicative of tubulin polymerization inhibition and apoptosis.

Antifungal Susceptibility Testing

This protocol follows the guidelines of the Clinical and Laboratory Standards Institute (CLSI) for broth microdilution to determine the minimum inhibitory concentration (MIC) of the test compound against pathogenic yeast.[6]

Materials:

• Yeast strain (e.g., Candida albicans)

• RPMI-1640 medium buffered with MOPS

• N-Benzyl-2-fluoro-N-Methylbenzylamine (test compound)

• Positive control: Fluconazole

• 96-well flat-bottom microplates

• Spectrophotometer

Procedure:

• Prepare a stock solution of the test compound and fluconazole in DMSO.

• In a 96-well plate, perform serial two-fold dilutions of the test compound and positive control in RPMI-1640 medium.

• Prepare a standardized inoculum of the yeast strain in RPMI-1640 medium.

• Add the yeast inoculum to each well of the microplate. Include a growth control well (no compound) and a sterility control well (no inoculum).

• Incubate the plate at 35°C for 24-48 hours.

• Determine the MIC by visual inspection or by measuring the optical density at 530 nm. The MIC is the lowest concentration of the compound that causes a significant inhibition of growth compared to the growth control.[10]

Safety and Handling

As N-Benzyl-2-fluoro-N-Methylbenzylamine is a research chemical with limited toxicological data, it should be handled with care in a laboratory setting. The safety precautions for its parent compounds, N-methylbenzylamine and 2-fluorobenzylamine, should be considered.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and acids.[2]

• Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.

Conclusion and Future Directions

N-Benzyl-2-fluoro-N-Methylbenzylamine represents a promising yet underexplored molecule with significant potential for biological activity. Its unique structural features warrant investigation into its effects on key therapeutic targets. The proposed research applications in MAO inhibition, anticancer activity, and antifungal effects provide a solid foundation for initial studies. The detailed experimental protocols in this guide offer a practical starting point for researchers to elucidate the pharmacological profile of this compound. Further studies, including in vivo efficacy and safety assessments, will be crucial in determining the therapeutic potential of N-Benzyl-2-fluoro-N-Methylbenzylamine and its derivatives.

References

• PubMed. Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. [Link]

• BioWorld. Discovery of potent tubulin polymerization inhibitor that targets tubulin colchicine-binding site. [Link]

• FooDB. Showing Compound N-Methylbenzylamine (FDB012647). [Link]

• PubMed Central. A Practical Guide to Antifungal Susceptibility Testing. [Link]

• MDPI. In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. [Link]

• ASM Journals. A novel pan-fungal screening platform for antifungal drug discovery: proof of principle study. [Link]

• Royal Society Publishing. Design, synthesis, molecular modelling and in vitro screening of monoamine oxidase inhibitory activities of novel quinazolyl hydrazine derivatives. [Link]

• Antifungal Susceptibility Testing. [Link]

• Cell-Based Screen for Identification of Inhibitors of Tubulin Polymerization. [Link]

• A Cell-Based Pharmacokinetics Assay for Evaluating Tubulin-Binding Drugs. [Link]

• PubMed. Enzyme Inhibition Assays for Monoamine Oxidase. [Link]

• PubMed Central. Antifungal Susceptibility Testing: Current Approaches. [Link]

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The Strategic Incorporation of Fluorine in N-Benzylamines: A Guide to Structure-Activity Relationships

Abstract

The N-benzylamine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. The strategic introduction of fluorine atoms into this scaffold has emerged as a powerful tactic to modulate and enhance a wide array of pharmacological properties. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the structure-activity relationships (SAR) of fluorinated N-benzylamines. We will explore the profound impact of fluorine substitution on physicochemical properties, metabolic stability, and target-specific biological activity, supported by field-proven insights, detailed experimental protocols, and quantitative data. This guide is designed to be a self-validating system, grounding key mechanistic claims in authoritative sources and providing a practical framework for the rational design of novel fluorinated N-benzylamine-based therapeutics.

The Fluorine Advantage: Modulating Physicochemical Properties of N-Benzylamines

The introduction of fluorine, the most electronegative element, into the N-benzylamine framework instigates significant alterations in the molecule's fundamental physicochemical properties. These changes are often the root cause of observed enhancements in biological activity and pharmacokinetic profiles.[1] Understanding these causal relationships is paramount for rational drug design.

Impact on Basicity (pKa)

Fluorination of the benzyl ring has a pronounced effect on the basicity of the amine nitrogen. The strong electron-withdrawing nature of fluorine reduces the electron density on the nitrogen atom, thereby lowering its pKa. This reduction in basicity can be advantageous, as it can improve a compound's bioavailability by increasing its ability to permeate cell membranes.[2]

Lipophilicity (LogP) and Membrane Permeability

The effect of fluorine on lipophilicity is more nuanced. While a single fluorine atom can increase lipophilicity, the introduction of multiple fluorine atoms or a trifluoromethyl group can have varied effects depending on their position and the overall molecular context. Judicious placement of fluorine can fine-tune a molecule's LogP to an optimal range for oral absorption and blood-brain barrier penetration.

The following table summarizes the typical effects of fluorination on the key physicochemical properties of N-benzylamines:

Property	Effect of Fluorination	Rationale
Basicity (pKa)	Decreases	Inductive electron withdrawal by fluorine reduces electron density on the nitrogen atom.
Lipophilicity (LogP)	Generally increases (can be modulated)	The C-F bond is more lipophilic than the C-H bond.
Metabolic Stability	Generally increases	The C-F bond is stronger than the C-H bond, making it less susceptible to oxidative metabolism.[3]
Dipole Moment	Increases	The high electronegativity of fluorine creates a significant dipole moment.

Structure-Activity Relationship (SAR) of Fluorinated N-Benzylamines in Key Therapeutic Areas

The true power of fluorination lies in its ability to systematically alter biological activity. By observing how changes in the position and number of fluorine substituents on the N-benzylamine scaffold affect interactions with a biological target, we can derive valuable SAR insights.

Monoamine Oxidase (MAO) Inhibition

Fluorinated N-benzylamine derivatives have been extensively studied as inhibitors of monoamine oxidases (MAO-A and MAO-B), enzymes crucial in the metabolism of neurotransmitters.[4] Inhibition of MAO-B is a key strategy in the treatment of Parkinson's disease.

SAR Insights for MAO-B Inhibition:

• Position of Fluorine: The position of the fluorine atom on the benzyl ring significantly influences inhibitory potency and selectivity.

• Substituent Effects: The presence of other substituents in conjunction with fluorine can lead to synergistic effects on activity.

The following diagram illustrates a typical workflow for an MAO inhibition assay.

Workflow for MAO Inhibition Assay.

Serotonin and Dopamine Receptor Ligands

Fluorinated N-benzylamines are also prominent scaffolds for ligands targeting serotonin (5-HT) and dopamine (D2) receptors, which are implicated in various neuropsychiatric disorders.

SAR Insights for Receptor Binding:

• Ortho vs. Meta vs. Para Substitution: Substitution at the para position of the benzyl group often results in reduced affinity for serotonin receptors, while ortho or meta substitution can enhance affinity.[5]

• Lipophilicity and Affinity: The introduction of a large, lipophilic group, often in conjunction with fluorine, can improve binding affinity.[5]

The following table presents a comparative analysis of receptor binding affinities for a series of fluorinated N-benzylamines.

Compound	Fluorine Position	5-HT2A Ki (nM)	D2 Ki (nM)
Parent Compound	Unsubstituted	50.2	120.5
Analog 1	2-Fluoro	25.8	85.3
Analog 2	3-Fluoro	30.1	95.7
Analog 3	4-Fluoro	65.4	150.2

Note: Data is illustrative and compiled from various sources for comparative purposes.

Anticancer and Antibacterial Activity

Emerging research has highlighted the potential of fluorinated N-benzylamines as anticancer and antibacterial agents. SAR studies in these areas are ongoing, but preliminary findings are promising.

• Anticancer Activity: Some N-benzyl-2-phenylpyrimidin-4-amine derivatives with fluorine substitutions have shown potent inhibitory activity against USP1/UAF1 deubiquitinase, a promising anticancer target.[6]

• Antibacterial Activity: Fluorinated N-benzyl substituted piperidine and pyrrolidine derivatives have demonstrated bioactivity against various bacterial strains.[7] The introduction of a trifluoromethyl group has been shown to confer moderate to low biological activity in some cases.[7]

Experimental Protocols: A Self-Validating System

To ensure the trustworthiness and reproducibility of SAR studies, it is essential to employ robust and well-validated experimental protocols.

General Synthesis of Fluorinated N-Benzylamines

A common and reliable method for the synthesis of fluorinated N-benzylamines involves the reductive amination of a fluorinated benzaldehyde with a primary or secondary amine.

Step-by-Step Protocol:

• Dissolution: Dissolve the fluorinated benzaldehyde (1.0 eq) and the desired amine (1.1 eq) in a suitable solvent (e.g., methanol, dichloromethane).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the corresponding imine. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Cool the reaction mixture to 0 °C in an ice bath and add a reducing agent, such as sodium borohydride (NaBH₄) (1.5 eq), portion-wise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC indicates the complete consumption of the imine.

• Quenching and Extraction: Quench the reaction by the slow addition of water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

The following diagram illustrates the general synthetic scheme.

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• 6. Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sphinxsai.com [sphinxsai.com]

Pharmacological Profiling: N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine

Topic: Pharmacological Profiling & Enzyme Targeting of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine (CAS 401-35-4) Content Type: Technical Whitepaper / Assay Development Guide Audience: Drug Discovery Scientists, Medicinal Chemists, and Pharmacologists.

Structural Analysis, Predicted Enzyme Targets, and Validation Protocols

Executive Summary

N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine (CAS: 401-35-4), also chemically described as N-benzyl-N-(2-fluorobenzyl)methylamine, represents a lipophilic tertiary amine scaffold with significant utility in neuropharmacology. Unlike primary amines which are rapidly metabolized, this N-methylated bis-aryl structure serves as a privileged pharmacophore for targeting enzymes within the central nervous system (CNS), specifically oxidases and esterases that modulate neurotransmitter levels.

This technical guide outlines the compound's primary predicted enzyme targets—Monoamine Oxidase B (MAO-B) and Butyrylcholinesterase (BuChE) —based on Structure-Activity Relationship (SAR) homology with established inhibitors like pargyline and donepezil fragments. It provides a rigorous framework for experimentally validating these interactions.

Chemical Identity & Pharmacophore Analysis[1]

The molecule consists of a central nitrogen atom alkylated by three distinct groups: a methyl group, a benzyl group, and a 2-fluorobenzyl group.

• Core Scaffold:

  -Methyl-bis(benzyl)amine.

• Electronic Modulation: The 2-fluoro substituent on one phenyl ring introduces an electron-withdrawing effect and steric bulk at the ortho position. This modification is critical for:

  • Metabolic Stability: Blocking potential ring hydroxylation sites.

  • Selectivity: Fluorine substitution often enhances affinity for the hydrophobic pockets of MAO-B over MAO-A.

• Lipophilicity: High LogP (Predicted ~3.5–4.0) suggests excellent Blood-Brain Barrier (BBB) permeability, making it a viable CNS probe.

Property	Specification
IUPAC Name	N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine
Common Ref	N-Benzyl-2-fluoro-N-methylbenzylamine
CAS No.	401-35-4
Formula
Mol.[1][2][] Weight	229.30 g/mol
Key Motif	Tertiary Amine / Bis-Aryl / Ortho-Fluorine

Primary Enzyme Target: Monoamine Oxidase B (MAO-B)[5]

Mechanism of Interaction

The N-benzyl-N-methylamine moiety is the defining structural feature of classic MAO-B inhibitors (e.g., Pargyline, Deprenyl). Unlike these irreversible inhibitors which contain a propargyl group (alkyne), N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine lacks the "warhead" for covalent modification.

Therefore, it is predicted to act as a competitive, reversible inhibitor or a high-affinity substrate for MAO-B.

• Binding Mode: The amine nitrogen coordinates with the FAD cofactor in the enzyme's active site. The two aromatic rings occupy the "entrance cavity" and the "substrate cavity" of MAO-B.

• Selectivity: The 2-fluoro group likely sterically hinders binding to the smaller active site of MAO-A, favoring the larger, bipartite cavity of MAO-B.

Physiological Implication

Inhibition of MAO-B prevents the deamination of dopamine and phenethylamine. Researchers investigating Parkinson’s disease models or dopamine-sparing therapies should prioritize this target.

Figure 1: Mechanism of Action. The compound competitively blocks the MAO-B active site, preventing Dopamine oxidation.

Secondary Target: Butyrylcholinesterase (BuChE)

While Acetylcholinesterase (AChE) is the primary target for Alzheimer's drugs, the bis-benzylamine structure is highly characteristic of BuChE inhibitors.

• Rationale: The BuChE active site gorge is larger than that of AChE, allowing it to accommodate bulkier, hydrophobic molecules like N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine.

• Dual Binding: The molecule may span the catalytic active site (CAS) and the peripheral anionic site (PAS), a common feature of high-potency cholinesterase inhibitors.

Experimental Validation Protocols

To validate these targets, the following assays are recommended. These protocols are designed for high-throughput screening (HTS) compatibility.

Protocol A: Fluorometric MAO-B Inhibition Assay (Amplex Red)

Objective: Determine the

of the compound against recombinant human MAO-B.

Reagents:

• Recombinant hMAO-B (1 U/mL).

• Substrate: Benzylamine or Tyramine.

• Detection: Amplex Red reagent (10-acetyl-3,7-dihydroxyphenoxazine) + Horseradish Peroxidase (HRP).

• Buffer: 0.1 M Potassium Phosphate, pH 7.4.

Workflow:

• Preparation: Dissolve N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine in DMSO to create a 10 mM stock. Serial dilute to 0.1 nM – 100 µM.

• Incubation: Add 50 µL of diluted compound and 50 µL of hMAO-B enzyme solution to a black 96-well plate. Incubate for 15 min at 37°C.

• Reaction Start: Add 100 µL of Master Mix (200 µM Amplex Red, 1 U/mL HRP, 1 mM Tyramine).

• Measurement: Monitor fluorescence continuously for 30 min (Ex/Em: 530/590 nm).

• Analysis: Calculate slope (RFU/min) for each concentration. Plot % Inhibition vs. Log[Concentration] to derive

  .

Protocol B: Ellman’s Colorimetric Assay (Cholinesterase Selectivity)

Objective: Assess selectivity between AChE and BuChE.

Reagents:

• Enzymes: Electric eel AChE and Equine serum BuChE.

• Substrates: Acetylthiocholine iodide (ATCh) and Butyrylthiocholine iodide (BTCh).

• Chromogen: DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)).

Workflow:

• Blanking: In a clear 96-well plate, add 150 µL Phosphate Buffer (pH 8.0) and 20 µL of compound solution.

• Enzyme Addition: Add 20 µL of AChE or BuChE solution. Incubate 10 min at 25°C.

• Substrate Addition: Add 10 µL of DTNB/Substrate mix (final conc. 0.5 mM).

• Readout: Measure Absorbance at 412 nm every 30 seconds for 5 minutes. Yellow color formation indicates hydrolysis.

• Validation: Use Donepezil as a positive control for AChE and Ethopropazine for BuChE.

Figure 2: Experimental Workflow for Enzyme Validation. Parallel screening pathways for Oxidase and Esterase activity.

References

• Danzin, C., et al. (1989).[4] "Selective inactivation of MAO-B by benzyl-dimethyl-silyl-methanamines in vitro." Biochemical and Biophysical Research Communications.

• Ramsay, R. R., et al. (2011). "Monoamine oxidases: the biochemistry of the proteins as targets in medicinal chemistry and drug discovery." Current Topics in Medicinal Chemistry.

• ChemScene. (2024). "Product Datasheet: N-Benzyl-1-(2-fluorophenyl)-N-methylmethanamine (CAS 401-35-4)." ChemScene Catalog.

• Bajda, M., et al. (2013). "Structure-based search for new inhibitors of cholinesterases." International Journal of Molecular Sciences.

• Sigma-Aldrich. (2024). "Protocol for Amplex® Red Monoamine Oxidase Assay Kit." Merck KGaA Technical Library.

Sources

• 1. 401-35-4|N-Benzyl-1-(2-fluorophenyl)-N-methylmethanamine|BLDpharm [bldpharm.com]
• 2. chemscene.com [chemscene.com]
• 4. Selective inactivation of MAO-B by benzyl-dimethyl-silyl-methanamines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

"theoretical studies on the conformation of fluorinated benzylamines"

Executive Summary

The strategic introduction of fluorine into benzylamine scaffolds is a cornerstone of modern medicinal chemistry, utilized to modulate basicity (

), lipophilicity ( ), and metabolic stability. However, the efficacy of these modifications is governed by the conformational landscape —specifically, the rotational preferences of the exocyclic aminomethyl group.

This guide provides a rigorous theoretical framework for studying fluorinated benzylamines. Unlike standard aliphatic amines, these systems exhibit unique "fluorine effects," including intramolecular

interactions and specific gauche/anti preferences that dictate ligand-protein binding. We detail a validated computational protocol using Density Functional Theory (DFT) to predict these conformational biases and their physicochemical consequences.

Theoretical Framework & Methodology

To accurately model fluorinated benzylamines, one must account for weak non-covalent interactions (NCIs) such as dispersion and hydrogen bonding. Standard functionals often fail here.

Selection of Level of Theory[1]

• Functional: M06-2X or

  B97X-D are mandatory.[1] These range-separated hybrid functionals include dispersion corrections essential for capturing the weak interaction (approx. 1–3 kcal/mol) and stacking if dimers are studied.

• Basis Set: 6-311++G(d,p) is the minimum standard.[1]

  • Diffuse functions (++): Critical for describing the lone pair on Nitrogen and the electron-rich Fluorine atom.[1]

  • Polarization functions (d,p): Required for accurate directional hydrogen bonding geometry.[1]

• Solvation Model: SMD (Solvation Model based on Density) is preferred over IEFPCM for calculating

  and values, as it better parameterizes the non-electrostatic terms (cavitation, dispersion, solvent structure).

Computational Workflow

The following diagram outlines the self-validating protocol for conformational analysis.

Figure 1: Step-by-step computational workflow for the conformational analysis of fluorinated benzylamines.

Conformational Landscape: The Fluorine Effect[2][3][4][5][6][7]

In non-fluorinated benzylamine, the conformational preference is driven by the minimization of steric clash between the amine hydrogens and the ortho-phenyl protons. The introduction of an ortho-fluorine atom dramatically alters this landscape via two competing mechanisms:

• Intramolecular Hydrogen Bonding (

  ): A stabilizing interaction where the amine hydrogen points toward the fluorine.[1]

• Electrostatic Repulsion: Repulsion between the nitrogen lone pair and the fluorine lone pairs.[1]

Key Dihedrals

The conformation is defined by two torsion angles:[1]

• : Determines the position of the nitrogen relative to the ring plane.
• : Determines the orientation of the amine hydrogens.

Case Study: 2-Fluorobenzylamine

Theoretical studies (MP2 and DFT) reveal that 2-fluorobenzylamine does not adopt a single rigid structure but exists in an equilibrium dominated by gauche conformers.

Conformer	(deg)	Relative Energy ( , kcal/mol)	Interaction Type
Conf I (Global Min)		0.00	Strong ( )
Conf II (Local Min)		+0.8 - 1.2	Weak / Steric relief
Conf III (Trans)		+2.5 - 3.0	No H-bond; Max steric repulsion

Mechanistic Insight: The stability of Conf I is not purely electrostatic.[1][2] Natural Bond Orbital (NBO) analysis typically reveals a hyperconjugative charge transfer from the fluorine lone pair (

) to the antibonding orbital of the N-H bond ( ), with energies typically between 1.5 and 3.0 kcal/mol.

Physicochemical Implications

The conformational bias induced by fluorine directly impacts the drug-like properties of the molecule.

Basicity ( ) Modulation

Fluorine is an inductive electron-withdrawing group (EWG), which generally lowers the

of the amine. However, the magnitude of this shift is conformation-dependent.

• Inductive Effect: Lowers

  by pulling electron density through the -framework.[1]

• Solvation Effect: If the neutral amine is stabilized by an internal

  bond (Conf I), it is energetically "happier" than the protonated ammonium species (which must break this internal bond to fully solvate or form weaker internal bonds). This lowers the further than predicted by induction alone.[1]

Protocol for

Calculation: Use the thermodynamic cycle method combined with experimental values for a reference (e.g., benzylamine). Note: Direct calculation of absolute is error-prone; isodesmic reactions relative to a reference yield higher accuracy.

Lipophilicity and Permeability

The formation of an intramolecular hydrogen bond "hides" the polar donor (N-H) and acceptor (F) from the solvent.[1]

• Result: The "virtual"

  of the folded conformer is higher than the open conformer.

• Implication: 2-fluorobenzylamine derivatives often show higher blood-brain barrier (BBB) permeability than their regioisomers (3-F or 4-F) because the ortho-isomer can adopt a "pseudo-cyclic" lipophilic conformation.[1]

Interaction Network Visualization

Understanding the competing forces is vital for rational design.[1] The diagram below illustrates the energetic interplay in 2-fluorobenzylamine.

Figure 2: Competing intramolecular forces driving the conformational preference of 2-fluorobenzylamine.

Experimental Validation

Theoretical models must be validated against experimental observables.[1]

• NMR Spectroscopy:

  • Coupling Constants: Look for through-space coupling (

    ) between the fluorine and the amine proton.[1][3] In , this often appears as a doublet splitting of the NH signal (approx. 2–5 Hz).

  • Chemical Shift: The NH proton involved in H-bonding will show a downfield shift compared to the non-H-bonded isomer (e.g., 4-fluorobenzylamine).

• X-Ray Crystallography:

  • While packing forces influence solid-state geometry, the

    torsion angle in crystal structures of 2-fluorobenzylamine salts often aligns with the calculated global minimum (Conf I).

References

• Mishra, S. K., & Suryaprakash, N. (2017).[1] Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations. Molecules, 22(3), 423.[4] [Link]

• Calabrese, C., et al. (2013).[1] Fluorine Substitution Effects on Flexibility and Tunneling Pathways: The Rotational Spectrum of 2-Fluorobenzylamine.[5] ChemPhysChem, 14(13).[1] [Link]

• Suryaprakash, N., et al. (2011).[1] N–H...F hydrogen bonds in fluorinated benzanilides: NMR and DFT study. Physical Chemistry Chemical Physics, 13, 10904-10916. [Link]

• Linclau, B., et al. (2020).[1][6] Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs. Journal of Medicinal Chemistry, 63(3), 1002-1031.[7] [Link]

• Graton, J., et al. (2015).[1][8] Influence of Fluorination on the Conformational Properties and Hydrogen-Bond Acidity of Benzyl Alcohol Derivatives. Chemistry - A European Journal, 21(32).[1] [Link]

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• 4. Intramolecular Hydrogen Bonding Involving Organic Fluorine: NMR Investigations Corroborated by DFT-Based Theoretical Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine via Reductive Amination

Abstract: This document provides a comprehensive technical guide for the synthesis of the tertiary amine, N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine. The protocol herein details a robust and efficient one-pot reductive amination procedure, a cornerstone reaction in medicinal chemistry for the formation of carbon-nitrogen bonds.[1][2] This method involves the reaction of 2-fluorobenzaldehyde with N-benzylmethylamine to form an intermediate iminium ion, which is subsequently reduced in situ to the target product. We will delve into the mechanistic rationale, provide a detailed, step-by-step experimental protocol, and discuss process optimization and characterization techniques. This guide is intended for researchers and professionals in drug development and organic synthesis.

Mechanistic Rationale and Strategy

Reductive amination is a highly effective method for preparing amines from carbonyl compounds.[1] The process commences with the nucleophilic attack of a primary or secondary amine on the carbonyl carbon of an aldehyde or ketone, forming a hemiaminal intermediate. This is followed by the elimination of water to yield an imine (from a primary amine) or an iminium ion (from a secondary amine). This electrophilic iminium species is then reduced by a suitable reducing agent to afford the final amine.[1][3]

A key advantage of this method is the ability to perform it as a "one-pot" synthesis, where the iminium ion formation and reduction occur concurrently in the same reaction vessel.[3][4] This is achieved by using a reducing agent that is selective for the iminium ion over the starting aldehyde. Sodium triacetoxyborohydride (NaBH(OAc)₃ or STAB) is an exemplary reagent for this purpose.[4][5][6] Its mild nature and steric hindrance prevent the rapid reduction of the aldehyde, allowing for the formation of the iminium ion, which it then reduces much more rapidly.[4][5] This selectivity minimizes the formation of the corresponding alcohol byproduct from the reduction of the starting aldehyde.[5]

The chosen solvent for this reaction is typically a non-protic solvent like 1,2-dichloroethane (DCE) or dichloromethane (DCM), as protic solvents like methanol can react with the borohydride reagent.[7][8]

Reaction Scheme:

Caption: Overall reaction scheme for the synthesis.

Experimental Protocol

This section outlines a detailed, step-by-step procedure for the synthesis of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine.

2.1. Reagents and Materials

Reagent/Material	M.W. ( g/mol )	Amount	Moles (mmol)	Eq.	Supplier
2-Fluorobenzaldehyde	124.11	1.24 g	10.0	1.0	Sigma-Aldrich
N-benzylmethylamine	121.18	1.33 g	11.0	1.1	Acros Organics
Sodium triacetoxyborohydride	211.94	3.18 g	15.0	1.5	Alfa Aesar
1,2-Dichloroethane (DCE), anhydrous	-	50 mL	-	-	Fisher Scientific
Saturated aq. NaHCO₃	-	50 mL	-	-	-
Brine	-	30 mL	-	-	-
Anhydrous MgSO₄	-	-	-	-	-
Dichloromethane (DCM)	-	-	-	-	-
Hexanes	-	-	-	-	-
Ethyl Acetate (EtOAc)	-	-	-	-	-
Triethylamine (TEA)	-	-	-	-	-

2.2. Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 2-fluorobenzaldehyde (1.24 g, 10.0 mmol) and anhydrous 1,2-dichloroethane (50 mL).

• Amine Addition: To the stirred solution, add N-benzylmethylamine (1.33 g, 11.0 mmol). Stir the mixture at room temperature for 20-30 minutes to facilitate the formation of the iminium ion intermediate.[3]

• Reduction: Slowly add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) portion-wise to the reaction mixture over 10 minutes. Note: The addition may be slightly exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mobile phase of 9:1 Hexanes:Ethyl Acetate. The reaction is typically complete within 2-4 hours.

• Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution (50 mL). Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 30 mL).

• Washing and Drying: Combine the organic layers and wash with brine (30 mL). Dry the organic phase over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

Experimental Workflow Diagram:

Caption: Step-by-step experimental workflow.

2.3. Purification

The crude product is purified by flash column chromatography on silica gel.

• Column Preparation: A silica gel slurry is prepared in hexanes and packed into a column.

• Elution: The crude product is loaded onto the column and eluted with a gradient of ethyl acetate in hexanes (e.g., 0% to 20% EtOAc). To mitigate peak tailing, which is common with amines on silica, a small amount of triethylamine (e.g., 0.5-1%) can be added to the eluent system.[9][10]

• Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing the pure product.

• Solvent Removal: The pure fractions are combined and the solvent is removed under reduced pressure to afford N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine as a clear oil.

Characterization

The identity and purity of the final product, N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine (C₁₅H₁₆FN, M.W. 229.29), can be confirmed by standard analytical techniques:

• ¹H NMR (Nuclear Magnetic Resonance): To confirm the molecular structure by identifying the chemical environment of the protons.

• ¹³C NMR: To confirm the carbon framework of the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared Spectroscopy (IR): To identify the functional groups present in the molecule.

Process Optimization and Troubleshooting

Potential Issue	Cause	Solution
Incomplete Reaction	Insufficient reducing agent or reaction time.	Add additional NaBH(OAc)₃. If the reaction stalls, ensure starting materials are pure and the solvent is anhydrous.
Formation of 2-fluorobenzyl alcohol	Aldehyde reduction is competing with iminium ion reduction.	Ensure the NaBH(OAc)₃ is added after the aldehyde and amine have had sufficient time to form the iminium ion. Perform the reaction at a lower temperature (e.g., 0 °C).
Difficult Purification (Tailing on Silica Gel)	The basic nature of the tertiary amine interacts strongly with the acidic silica gel.	Add a small percentage of a volatile base like triethylamine (0.5-1%) to the eluent.[9][10] Alternatively, use an amine-functionalized silica column.[9]

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood.[11][12] Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.[11][13]

• Sodium triacetoxyborohydride: This reagent is water-reactive and will release flammable gases upon contact with water.[14][15] It is also a skin and eye irritant.[14] Handle under an inert atmosphere and store in a dry place.[11][14]

• 2-Fluorobenzaldehyde: This compound is a combustible liquid and an irritant. Avoid inhalation and contact with skin and eyes.

• 1,2-Dichloroethane (DCE): DCE is a flammable liquid and is a suspected carcinogen. Handle with extreme care and avoid exposure.

• Work-up: The quenching step with sodium bicarbonate will produce gas (CO₂ and H₂). Add the quenching solution slowly to control the rate of effervescence.

References

• Redditor discussion on Sodium triacetoxyborohydride. (2023). r/OrganicChemistry. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862*. [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. organic-chemistry.org. [Link]

• The Hive. (n.d.). reductive amination w/ n-methyl benzylamine- help! Hive Methods Discourse. [Link]

• Organic Chemistry Portal. (n.d.). Sodium triacetoxyborohydride. organic-chemistry.org. [Link]

• Hatch, M. V. (2014). An Efficient Reductive Amination Protocol Using Benzylamine-Borane As Reducing Agent. BYU ScholarsArchive. [Link]

• ResearchGate. (2025). Evaluation of Benzylamine Production via Reductive Amination of Benzaldehyde in a Slurry Reactor. ResearchGate. [Link]

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. [Link]

• Google Patents. (n.d.). Process for the purification of tertiary amines.

• Redditor discussion on Column Chromatography of Amines. (2019). r/OrganicChemistry. [Link]

• Ma, G., & Jha, A. (2008). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development, 12(4), 729–732*. [Link]

• Indian Journal of Pharmaceutical Education and Research. (2019). Synthesis and Characterization of Novel N-Benzylbenzimidazole Linked Pyrimidine Derivatives as Anticancer Agents. ijper.org. [Link]

• Google Patents. (n.d.). New synthesis method and application of (R)-N-benzyl-1-(4-methoxyphenyl)-2-propylamine.

• MDPI. (2020). Synthesis of N1-(3,5-Bis(trifluoromethyl)benzyl)benzene-1,2-diamine and N,N-Bis(2-nitrophenyl)-3,5-bis(trifluoromethyl)aniline. MDPI. [Link]

• Royal Society of Chemistry. (2012). Organic & Biomolecular Chemistry. RSC Publishing. [Link]

• Defense Technical Information Center. (n.d.). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N-Phenylpropanamide. Defense Technical Information Center. [Link]

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• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Reductive Amination - Common Conditions [commonorganicchemistry.com]
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Application Notes & Protocols for a Fluorometric Assay to Assess Monoamine Oxidase Inhibition by Benzylamines

Introduction: The Critical Role of Monoamine Oxidase and the Significance of Benzylamine Inhibitors

Monoamine oxidases (MAO) are a family of flavin-containing enzymes located on the outer mitochondrial membrane, essential for the metabolism of monoamine neurotransmitters and dietary amines.[1][2] The two principal isoforms, MAO-A and MAO-B, are distinguished by their tissue distribution, substrate preferences, and inhibitor specificities.[2] MAO-A preferentially metabolizes serotonin, norepinephrine, and epinephrine, while MAO-B has a higher affinity for phenethylamine and benzylamine.[1] Both isoforms are capable of metabolizing dopamine and tyramine.[1][3]

Given their central role in neurotransmitter homeostasis, MAOs are significant pharmacological targets. Dysregulation of MAO activity has been implicated in a range of neurological and psychiatric disorders. Consequently, MAO inhibitors have been developed as therapeutic agents. Specifically, MAO-A inhibitors are utilized in the treatment of depression and anxiety, whereas MAO-B inhibitors are employed in managing Parkinson's and Alzheimer's diseases.[2][4]

Benzylamine and its derivatives represent a noteworthy class of compounds that interact with MAO enzymes.[3][5] Benzylamine itself is a classic substrate for MAO-B, and various substituted benzylamines have been synthesized and investigated as potent and selective MAO inhibitors.[3][6] Therefore, a robust and reliable protocol to assess the inhibitory potential of novel benzylamine compounds is of paramount importance in drug discovery and development.

This document provides a detailed protocol for a fluorometric assay to determine the inhibitory activity of benzylamines against both MAO-A and MAO-B. The described method is based on the detection of hydrogen peroxide (H₂O₂), a byproduct of the MAO-catalyzed oxidation of a primary amine substrate.[7] This continuous, peroxidase-linked assay offers high sensitivity and is well-suited for high-throughput screening of potential inhibitors.[8][9]

Scientific Principles of the Fluorometric MAO Inhibition Assay

The core of this assay is the enzymatic reaction catalyzed by MAO. In this process, a monoamine substrate is oxidized, leading to the production of an aldehyde, ammonia, and hydrogen peroxide (H₂O₂). The amount of H₂O₂ generated is directly proportional to the MAO activity.[8][10]

The detection of H₂O₂ is achieved through a coupled enzymatic reaction. A non-fluorescent probe, such as Amplex® Red (10-acetyl-3,7-dihydroxyphenoxazine), in the presence of horseradish peroxidase (HRP), reacts with H₂O₂ in a 1:1 stoichiometry to produce a highly fluorescent product, resorufin.[9] The resulting fluorescence can be measured using a fluorescence microplate reader, with excitation and emission maxima typically around 530-570 nm and 585-590 nm, respectively.[9][11]

When an inhibitory compound like a benzylamine derivative is introduced, it will compete with the substrate or otherwise hinder the enzyme's catalytic activity, leading to a decrease in H₂O₂ production and, consequently, a reduction in the fluorescent signal. The potency of the inhibitor is quantified by determining its half-maximal inhibitory concentration (IC50), which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[12]

To differentiate between the inhibition of MAO-A and MAO-B, the assay is performed in parallel using both enzyme isoforms. The selectivity of the benzylamine inhibitor is then determined by comparing its IC50 values for each isoform. Known selective inhibitors, such as clorgyline for MAO-A and selegiline (or pargyline) for MAO-B, are used as controls to validate the assay's performance.[3][11]

Visualizing the Assay Principle and Workflow

Caption: Figure 1. Principle of the coupled fluorometric MAO inhibition assay.

Detailed Experimental Protocol

This protocol is designed for a 96-well plate format, suitable for screening multiple benzylamine concentrations.

Part 1: Reagent and Sample Preparation

• MAO Assay Buffer: Prepare a 100 mM potassium phosphate buffer, pH 7.4. Store at 4°C. For long-term storage, it can be kept at -20°C.[7]

• Enzyme Solutions (MAO-A and MAO-B): Reconstitute recombinant human MAO-A and MAO-B enzymes with the MAO Assay Buffer to a stock concentration (e.g., 1 mg/mL). Aliquot and store at -80°C to avoid repeated freeze-thaw cycles.[7] Immediately before the assay, dilute the enzyme stock to the desired working concentration in ice-cold MAO Assay Buffer. The optimal concentration should be determined empirically to ensure the reaction remains within the linear range for the duration of the assay.[13]

• Substrate Solution (p-Tyramine): Prepare a 100 mM stock solution of p-tyramine hydrochloride in ultrapure water. Store aliquots at -20°C. For the assay, dilute the stock solution with MAO Assay Buffer to a working concentration. A common final concentration in the assay is 1 mM.[14]

• Test Inhibitor (Benzylamine Derivatives) Solutions: Prepare a 10 mM stock solution of each benzylamine derivative in dimethyl sulfoxide (DMSO). Create a series of dilutions from this stock in MAO Assay Buffer to achieve a range of concentrations for IC50 determination (e.g., 0.1 nM to 100 µM). The final DMSO concentration in the assay wells should not exceed 1-2% to avoid affecting enzyme activity.[7]

• Control Inhibitor Solutions:

  • MAO-A Control: Prepare a stock solution of Clorgyline (e.g., 2 mM in water).

  • MAO-B Control: Prepare a stock solution of Selegiline or Pargyline (e.g., 2 mM in water).[7][11]

  • Create working solutions of these inhibitors in MAO Assay Buffer.

• Detection Reagent Master Mix: Prepare this mix fresh and protect it from light. For each well, you will need approximately 50 µL.

  • Amplex® Red reagent: Dilute a DMSO stock solution (e.g., 10 mM) into the MAO Assay Buffer. A typical final concentration is 100-200 µM.

  • Horseradish Peroxidase (HRP): Add HRP to the mix. A typical final concentration is 1-2 U/mL.

  • Combine the required volumes of MAO Assay Buffer, Amplex® Red, and HRP to create the master mix.

Part 2: Assay Procedure

• Plate Layout: Design the plate map to include wells for blanks (no enzyme), enzyme controls (no inhibitor), positive controls (known inhibitor), and a range of test inhibitor concentrations. It is recommended to perform all measurements in triplicate.

• Inhibitor and Enzyme Pre-incubation:

  • Add 40 µL of MAO Assay Buffer to all wells.

  • Add 5 µL of the appropriate benzylamine dilution, control inhibitor, or buffer (for enzyme control wells) to the designated wells.

  • Add 5 µL of the diluted MAO-A or MAO-B enzyme working solution to all wells except the blanks (add 5 µL of MAO Assay Buffer to blank wells).

  • The total volume in each well is now 50 µL.

  • Mix gently by shaking the plate for 30 seconds.

  • Incubate the plate at 37°C (or room temperature, be consistent) for 10-15 minutes to allow the inhibitors to interact with the enzymes.[7][11]

• Initiation of the Reaction:

  • Add 50 µL of the Detection Reagent Master Mix (containing Amplex® Red and HRP) to all wells.

  • Immediately after, add 10 µL of the p-Tyramine substrate working solution to all wells to start the reaction.

  • The final volume in each well will be 110 µL.

• Kinetic Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-set to the assay temperature (e.g., 37°C).

  • Measure the fluorescence kinetically (e.g., every 1-2 minutes for 20-40 minutes) at an excitation wavelength of ~535-560 nm and an emission wavelength of ~587-590 nm.[15][16]

Data Analysis and Interpretation

• Calculate the Rate of Reaction: For each well, determine the rate of reaction (slope) from the linear portion of the kinetic fluorescence curve (RFU/min).

• Background Subtraction: Subtract the average reaction rate of the blank wells from all other wells.

• Calculate Percent Inhibition: Use the following formula to calculate the percentage of MAO inhibition for each concentration of the benzylamine derivative:

  % Inhibition = [1 - (Rate of Test Inhibitor Well / Rate of Enzyme Control Well)] x 100

• Determine IC50 Values:

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a sigmoidal dose-response (variable slope) curve using a suitable software package (e.g., GraphPad Prism).

  • The IC50 is the concentration of the inhibitor that produces 50% inhibition.[12]

• Determine Selectivity Index (SI):

  • Calculate the SI to quantify the inhibitor's preference for one MAO isoform over the other.

  SI = IC50 (MAO-A) / IC50 (MAO-B)

  • An SI value significantly greater than 1 indicates MAO-B selectivity.

  • An SI value significantly less than 1 indicates MAO-A selectivity.

  • An SI value close to 1 suggests the inhibitor is non-selective.

Example Data Presentation

The results of the inhibition assay can be summarized in a table for clear comparison.

Compound	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (SI) (IC50A / IC50B)
Benzylamine Derivative X	25.3 ± 2.1	0.8 ± 0.07	31.6
Benzylamine Derivative Y	1.2 ± 0.15	15.8 ± 1.3	0.08
Clorgyline (Control)	0.009 ± 0.001	5.2 ± 0.4	0.0017
Selegiline (Control)	8.9 ± 0.7	0.015 ± 0.002	593.3

Data are presented as mean ± standard deviation from three independent experiments.

Self-Validating Systems and Best Practices

To ensure the trustworthiness and reproducibility of the results, the following checks and controls should be integrated into the protocol:

• Linearity of the Assay: Confirm that the enzyme concentration and incubation time result in a linear reaction rate for the uninhibited enzyme control.

• Z'-Factor Calculation: For high-throughput screening applications, calculate the Z'-factor to assess the quality and robustness of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

• Control Inhibitor Performance: The IC50 values obtained for the control inhibitors (clorgyline and selegiline/pargyline) should be consistent with established literature values, validating the assay setup.

• Solvent Effects: Ensure the final concentration of DMSO or other solvents used to dissolve the test compounds does not significantly affect enzyme activity. Run a solvent control corresponding to the highest concentration of solvent used.

• Compound Interference: Test compounds can sometimes interfere with the assay components (e.g., by quenching fluorescence or inhibiting HRP). To check for this, a counterscreen can be performed where the test compound is added to a reaction generating a known amount of H₂O₂.

Visualizing the Experimental Workflow

Caption: Figure 2. Step-by-step experimental workflow for the MAO inhibition assay.

References

• Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective MAO-B inhibitors - PMC. National Center for Biotechnology Information. [Link]

• A continuous spectrophotometric assay for monoamine oxidase and related enzymes in tissue homogenates - PubMed. National Center for Biotechnology Information. [Link]

• Substrate and inhibitor specificities for human monoamine oxidase A and B are influenced by a single amino acid - PubMed. National Center for Biotechnology Information. [Link]

• Specificity of endogenous substrates for types A and B monoamine oxidase in rat striatum. National Center for Biotechnology Information. [Link]

• Substrate selectivity of monoamine oxidase A, monoamine oxidase B, diamine oxidase, and semicarbazide-sensitive amine oxidase in COS-1 expression systems - PubMed. National Center for Biotechnology Information. [Link]

• Monoamine oxidase - Wikipedia. Wikipedia. [Link]

• A spectrophotometric assay for monoamine oxidase activity with 2, 4-dinitrophenylhydrazine as a derivatized reagent - PubMed. National Center for Biotechnology Information. [Link]

• MAO Activity Assay Control Tests: Km for MAO A and MAO B and IC50 Determination for Clorgyline and Pargyline Summary. BioAssay Systems. [Link]

• A Peroxidase-linked Spectrophotometric Assay for the Detection of Monoamine Oxidase Inhibitors - Semantic Scholar. Semantic Scholar. [Link]

• 1-Benzylcyclopropylamine and 1-(phenylcyclopropyl)methylamine: an inactivator and a substrate of monoamine oxidase - PubMed. National Center for Biotechnology Information. [Link]

• A key amino acid responsible for substrate selectivity of monoamine oxidase A and B - PubMed. National Center for Biotechnology Information. [Link]

• Selective inactivation of MAO-B by benzyl-dimethyl-silyl-methanamines in vitro - PubMed. National Center for Biotechnology Information. [Link]

• Technical Manual Monoamine Oxidase (MAO) Activity Assay Kit. Elabscience. [Link]

• OxiSelect™ Monoamine Oxidase Assay Kit (Fluorometric) - Cell Biolabs, Inc. Cell Biolabs, Inc. [Link]

• Monoamine Oxidase B (MAO-B) Inhibitor Screening Kit (Fluorometric) (#BN01013) - Assay Genie. Assay Genie. [Link]

• Monoamine Oxidase (MAO) Inhibition Assay - Evotec. Evotec. [Link]

• Benzylamine-sulphonamide derivatives as MAO-B inhibitors - ResearchGate. ResearchGate. [Link]

• A Peroxidase-linked Spectrophotometric Assay for the Detection of Monoamine Oxidase Inhibitors - ResearchGate. ResearchGate. [Link]

• A simple and sensitive spectrophotometric determination of monoamine oxidase activity - PubMed. National Center for Biotechnology Information. [Link]

• 2-(Iodoethenyl)benzylamines as Potential Probes for Radical Intermediates Formed during Monoamine Oxidase Catalyzed Oxidations - PubMed. National Center for Biotechnology Information. [Link]

• Enzyme Inhibition Assays for Monoamine Oxidase - PubMed. National Center for Biotechnology Information. [Link]

• Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). National Center for Biotechnology Information. [Link]

• Monoamine Oxidase Activity (Total MAO/MAO-A/MAO-B) Fluorometric Assay Kit. BioVision. [Link]

• Monoamine Oxidase Assay Kit | ABIN1000321 - Antibodies-online.com. Antibodies-online.com. [Link]

• Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives - PMC - NIH. National Center for Biotechnology Information. [Link]

• The 50% inhibitory concentration (IC 50 ) values for MAO-A inhibitors... - ResearchGate. ResearchGate. [Link]

• Amplex™ Red Monoamine Oxidase Assay Kit (Invitrogen™) - Ovamedi. Ovamedi. [Link]

• inhibition ic50 values: Topics by Science.gov. Science.gov. [Link]

• Kinetics, mechanism, and inhibition of monoamine oxidase - Semantic Scholar. Semantic Scholar. [Link]

• IC50 - Wikipedia. Wikipedia. [Link]

• IC50 values of MAO-A inhibition rates. | Download Scientific Diagram - ResearchGate. ResearchGate. [Link]

Sources

• 1. Monoamine oxidase - Wikipedia [en.wikipedia.org]
• 2. Monoamine Oxidase Inhibition | Evotec [evotec.com]
• 3. Synthesis, in vitro enzyme activity and molecular docking studies of new benzylamine-sulfonamide derivatives as selective MAO-B inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 1-Benzylcyclopropylamine and 1-(phenylcyclopropyl)methylamine: an inactivator and a substrate of monoamine oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective inactivation of MAO-B by benzyl-dimethyl-silyl-methanamines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. A continuous spectrophotometric assay for monoamine oxidase and related enzymes in tissue homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Amplex® Red酵素アッセイ | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. IC50 - Wikipedia [en.wikipedia.org]
• 13. bioassaysys.com [bioassaysys.com]
• 14. resources.bio-techne.com [resources.bio-techne.com]
• 15. assaygenie.com [assaygenie.com]
• 16. biopioneer.com.tw [biopioneer.com.tw]

Application Note: Integrated Workflow for the Development and Certification of NPS Analytical Standards

Executive Summary & Context

The rapid emergence of Novel Psychoactive Substances (NPS)—including synthetic cathinones, cannabinoids, and nitazene opioids—presents a metrological crisis. Traditional reference material production cycles (6–12 months) lag behind the illicit market's synthesis speed (weeks).

This Application Note defines an agile, ISO 17034-compliant workflow for developing Certified Reference Materials (CRMs) for NPS. Unlike traditional methods relying on existing standards, this guide focuses on ab initio characterization , utilizing High-Resolution Mass Spectrometry (HRMS) for identification and Quantitative NMR (qNMR) for primary purity assignment. This approach allows for the creation of traceable standards for compounds that have never before been cataloged.

Phase 1: Structural Elucidation (The "Unknown" to "Known")

Before a substance can be a "standard," its chemical identity must be established with absolute certainty. NPS often exist as positional isomers (e.g., 3-MMC vs. 4-MMC), which share identical exact masses and fragmentation patterns.

Orthogonal Identification Strategy

To satisfy SWGDRUG Category A requirements [1], we employ a multi-technique approach:

• HRMS (Q-TOF or Orbitrap): Determines elemental composition via exact mass (<5 ppm error) and isotopic fidelity.

• NMR (1H, 13C, 2D-COSY, HSQC, HMBC): Establishes the carbon skeleton and connectivity. Crucial for distinguishing isomers.

• FT-IR: Provides a unique spectral fingerprint, particularly useful for diastereomer differentiation.

Workflow Visualization: Identification Logic

The following diagram illustrates the decision logic for structurally characterizing a novel unknown.

Figure 1: Decision tree for structural elucidation of NPS, prioritizing differentiation of positional isomers.

Phase 2: Purity Assessment via qNMR (The "Known" to "Standard")

Once identified, the material must be quantified. Quantitative NMR (qNMR) is the gold standard for this phase because it is a primary ratio method. It does not require a reference standard of the analyte itself; it only requires a Traceable Internal Standard (IS) [2].

The Principle of qNMR

The integrated signal intensity (

) in an NMR spectrum is directly proportional to the number of nuclei ( ) contributing to that signal.[1] By adding a known mass of a high-purity Internal Standard (IS), the purity of the NPS ( ) can be calculated:

Where:

• = Integral area
• = Number of protons[2]
• = Molar mass
• = Gravimetric mass
• = Purity (as a decimal)

Protocol: High-Precision qNMR for NPS Purity

Objective: Determine purity with expanded uncertainty < 1.0%.

Reagents:

• Internal Standard (IS): Maleic Acid or Dimethyl Sulfone (Traceable to NIST SRM). Must have non-overlapping signals with the NPS.[1]

• Solvent: Deuterated solvent (e.g., DMSO-d6, D2O) with 99.9% isotopic purity.

Step-by-Step Procedure:

• Gravimetry (The Critical Step):

  • Use a 5- or 6-place analytical balance.

  • Weigh approx. 10–20 mg of NPS sample (

    ) directly into the NMR tube or a weighing boat.

  • Weigh approx. 5–10 mg of Internal Standard (

    ) to achieve a 1:1 molar ratio of protons being compared.

  • Note: Precision in weighing is the largest contributor to measurement uncertainty [3].

• Solubilization:

  • Add 0.6 mL of deuterated solvent. Ensure complete dissolution. Vortex if necessary, but avoid introducing microbubbles.

• Acquisition Parameters (Bruker/Jeol 400MHz+):

  • Pulse Angle: 90° (Maximize signal).

  • Relaxation Delay (d1): Must be ≥ 5 × T1 of the slowest relaxing proton. (Typically 30–60 seconds). Failure to wait 5xT1 leads to incomplete magnetization recovery and underestimation of purity.

  • Scans (ns): 16 or 32 (Sufficient S/N ratio > 300:1).

  • Spectral Width: Broad enough to capture all signals + baseline.

  • Temperature: Controlled (e.g., 298 K) to prevent peak shifting.

• Processing:

  • Phasing: Manual phasing is required (Automatic phasing is often insufficient for qNMR).

  • Baseline Correction: Apply polynomial baseline correction.

  • Integration: Integrate the specific quantitation peaks for NPS and IS. Do not include 13C satellite peaks.

Data Presentation: Purity Assignment

Component	Signal ( ppm)	Integral ( )	Protons ( )	Mass ( )	Purity Calc ( )
IS (Maleic Acid)	6.20 (s)	100.00	2	5.12 mg	99.98% (Cert.)
NPS (Example)	7.45 (d)	84.32	2	12.45 mg	98.4%

Phase 3: Homogeneity & Stability (ISO 17034 Compliance)

To elevate a characterized material to a Certified Reference Material (CRM) , you must prove it is stable and uniform [4].

Homogeneity Testing

• Method: Analyze 10 randomly selected vials from the batch using HPLC-UV or LC-MS.

• Criteria: The Relative Standard Deviation (RSD) between vials should be < 1-2%. If > 2%, the batch must be re-homogenized (re-milled or re-dissolved).

Stability Testing (Accelerated)

Since we cannot wait years for real-time data, we use the Arrhenius model.

• Protocol: Store aliquots at elevated temperatures (e.g., 40°C, 60°C) for 2, 4, and 8 weeks.

• Analysis: Compare purity against the -20°C baseline.

• Prediction: Extrapolate degradation rates to predict shelf-life at standard storage (usually -20°C).

Integrated Workflow Diagram

This diagram summarizes the full lifecycle from synthesis to released CRM.

Figure 2: Complete lifecycle of NPS Reference Material production under ISO 17034 guidelines.

References

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2024). SWGDRUG Recommendations, Version 8.2. Retrieved from [Link]

• BIPM / NIST. (2021). Quantitative NMR as a Versatile Tool for Reference Material Preparation. MDPI / Metrologia. Retrieved from [Link] (Contextual citation based on general qNMR metrology principles).

• United Nations Office on Drugs and Crime (UNODC). (2021).[3] Recommended Methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials. Retrieved from [Link]

• International Organization for Standardization. (2016). ISO 17034:2016 - General requirements for the competence of reference material producers.[4][5][6] Retrieved from [Link]

Sources

• 1. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 2. pubsapp.acs.org [pubsapp.acs.org]
• 3. United Nations Office on Drugs and Crime: Recommended methods for the Identification and Analysis of Synthetic Cannabinoid Receptor Agonists in Seized Materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BS EN ISO 17034:2016 | 30 Nov 2016 | BSI Knowledge [knowledge.bsigroup.com]
• 5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 6. JRC Publications Repository [publications.jrc.ec.europa.eu]

Application Note: High-Performance Liquid Chromatographic Separation of Chiral N-Benzylamine Derivatives

Executive Summary

This application note details the protocol for the enantiomeric separation of N-benzyl-1-phenylethylamine and related chiral N-benzylamine derivatives. While "N-benzylamine" itself is achiral, its chiral derivatives (e.g., N-benzyl-α-methylbenzylamine) are critical resolving agents in pharmaceutical manufacturing.

The separation of these basic amines presents specific chromatographic challenges, primarily peak tailing due to silanol interactions. This guide provides a self-validating workflow using Polysaccharide-based Chiral Stationary Phases (CSPs) in Normal Phase (NP) and Immobilized Reversed Phase (RP) modes, emphasizing the critical role of basic modifiers.

Chemical Context & Challenge

Target Analyte: N-benzyl-1-phenylethylamine (and analogs). The Challenge:

• Basicity: The secondary amine functionality interacts strongly with residual silanol groups on the silica support, leading to peak tailing and poor resolution (

  ).

• Solubility: These lipophilic amines dissolve readily in non-polar solvents, making Normal Phase the historical "Gold Standard," though Immobilized phases now allow for greener RP methods.

Method Development Workflow

The following decision tree outlines the logical progression from column screening to validation.

Figure 1: Decision matrix for chiral method development of basic amines.

Protocol A: Normal Phase (The Gold Standard)

Rationale: Polysaccharide coated phases (Amylose/Cellulose) in normal phase provide the highest selectivity (

) for aromatic amines due to distinct - interactions and hydrogen bonding capabilities.

Materials & Reagents[1][2][3][4][5]

• Column: Chiralpak® AD-H or Chiralcel® OD-H (

  mm, 5 µm).

• Mobile Phase A: n-Hexane (HPLC Grade).

• Mobile Phase B: 2-Propanol (IPA) or Ethanol.

• Basic Modifier: Diethylamine (DEA) or Butylamine. (CRITICAL)

Step-by-Step Procedure

• Preparation: Premix Mobile Phase B with 0.1% DEA.

  • Note: Do not add DEA to the Hexane bottle directly; it may settle. Add it to the alcohol component.

• Equilibration: Flush column with 90:10 (Hexane : IPA+DEA) at 1.0 mL/min for 20 minutes.

• Screening Gradient:

  • Isocratic 90:10 is usually sufficient.

  • If retention is too low (

    ), switch to 98:2 (Hexane : Ethanol+DEA).

• Detection: UV at 254 nm (aromatic ring) or 220 nm.

Typical Data (N-benzyl-1-phenylethylamine)

Parameter	Value	Notes
Column	Chiralcel OD-H	Cellulose tris(3,5-dimethylphenylcarbamate)
Mobile Phase	Hexane : IPA : DEA (90 : 10 : 0.1)	DEA suppresses silanol activity
Flow Rate	1.0 mL/min
Temperature	25°C	Lower temp often increases resolution
Retention	~5.8 min	(S)-Enantiomer (typical)
Retention	~7.2 min	(R)-Enantiomer (typical)
Selectivity ( )	1.24	Excellent separation
Resolution ( )	> 2.5	Baseline resolved

Protocol B: Immobilized Reversed Phase (Versatile)

Rationale: Immobilized phases (Chiralpak IA/IG) allow for "forbidden" solvents in NP, but also function robustly in RP conditions, compatible with LC-MS.

Materials

• Column: Chiralpak® IG-3 (

  mm, 3 µm).

• Mobile Phase A: 20 mM Ammonium Bicarbonate (pH 9.0).

• Mobile Phase B: Acetonitrile (ACN).

Procedure

• pH Adjustment: Basic amines require high pH to remain uncharged (neutral), increasing interaction with the chiral selector. Ensure pH >

  (approx 9.0-9.5).

• Method: Isocratic 50:50 (Buffer : ACN).

• Flow Rate: 1.0 mL/min.

Mechanism of Chiral Recognition

The separation relies on the "Three-Point Interaction" model. For N-benzyl-1-phenylethylamine on Chiralcel OD-H:

• - Stacking: Interaction between the benzyl rings of the analyte and the phenylcarbamate groups of the stationary phase.

• Hydrogen Bonding: The secondary amine (-NH-) acts as a hydrogen bond donor to the carbonyl oxygen of the carbamate selector.

• Steric Inclusion: The methyl group of the chiral center fits into chiral cavities within the polysaccharide twist.

Figure 2: Mechanistic interactions driving chiral recognition.

Troubleshooting & Optimization

Symptom	Probable Cause	Corrective Action
Peak Tailing	Residual silanol interactions	Increase DEA concentration to 0.2%. Ensure column is "H" series (High performance).
Broad Peaks	Slow mass transfer	Increase temperature to 35°C or reduce flow rate to 0.5 mL/min.
Loss of Resolution	Column contamination	Flush with 100% Ethanol (for Immobilized columns only) or regenerate with mobile phase.
Retention Drift	Temperature fluctuation	Use a column oven. Chiral recognition is highly temperature-dependent.

References

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALPAK® AD-H and CHIRALCEL® OD-H. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC Method Screening. Retrieved from [Link]

"synthetic route design for ortho-substituted N-benzyl-N-methylamines"

Executive Summary & Strategic Analysis

The N-benzyl-N-methylamine motif is a pharmacophore ubiquitous in CNS-active agents, antihistamines, and antidepressants. However, introducing a substituent at the ortho position of the aromatic ring introduces significant synthetic friction.

The "Ortho-Effect" Challenge:

• Steric Inhibition: Bulky ortho-groups (e.g., -Cl, -OMe, -CF3) create steric clash with the incoming nucleophile (methylamine) and destabilize the planar transition state required for imine formation.

• Electronic Deactivation: Electron-withdrawing ortho-substituents can deactivate the benzylic carbon toward nucleophilic attack, while electron-donating groups may stabilize the aldehyde, making it less electrophilic.

• Over-Alkylation Risk: Secondary amines are more nucleophilic than primary amines. In standard alkylation (

  ), the product competes with the starting material, leading to quaternary ammonium salts.

To ensure high fidelity and yield, we prioritize Reductive Amination (specifically the indirect, Lewis-acid mediated variant) and Amide Reduction . Direct nucleophilic substitution is generally discouraged for this specific scaffold due to poor selectivity.

Comparative Route Analysis

Feature	Route A: Reductive Amination (Recommended)	Route B: Amide Reduction (Robust Alternative)	Route C: Alkylation (Discouraged)
Key Reagents	Aldehyde + + /	Benzoic Acid Amide	Benzyl Halide +
Steric Tolerance	High (with Lewis Acid activation)	Very High (Amide formation is forced)	Low (Steric hindrance slows reaction)
Selectivity	Excellent (Mono-alkylation favored)	Perfect (No over-alkylation possible)	Poor (Risk of tert-amine/quat salt)
Atom Economy	High	Low (Requires coupling agents + reductant)	Medium
Throughput	1-Step (One-pot)	2-3 Steps	1-Step

Detailed Experimental Protocols

Protocol A: Titanium-Mediated Reductive Amination (The "Gold Standard")

Best for: Rapid synthesis of libraries, acid-sensitive substrates, and moderately hindered systems.

Mechanism & Rationale: Standard reductive amination often fails with ortho-substituted benzaldehydes because the equilibrium favors the aldehyde over the imine. Titanium(IV) isopropoxide (

) serves a dual purpose:

• Lewis Acid: Activates the carbonyl oxygen.

• Water Scavenger: Irreversibly traps the water byproduct, driving the equilibrium toward the imine species before the reducing agent is added.

Materials:

• Ortho-substituted Benzaldehyde (1.0 equiv)

• Methylamine (2.0 M in THF, 1.2–1.5 equiv)

• Titanium(IV) isopropoxide (1.2 equiv)

• Sodium Borohydride (

  ) (1.5 equiv)

• Solvent: Anhydrous THF (0.2 M concentration)

Step-by-Step Methodology:

• Imine Formation (The "Push"):

  • Charge a flame-dried reaction vial with the ortho-substituted benzaldehyde (1.0 mmol) and anhydrous THF (5 mL).

  • Under

    atmosphere, add Methylamine (2.0 M in THF, 0.75 mL, 1.5 mmol).

  • Critical Step: Add

    (0.35 mL, 1.2 mmol) dropwise. The solution may turn slightly yellow/orange.

  • Stir at room temperature for 6–12 hours. Note: For extremely hindered groups like o-t-Butyl, heat to 40°C.

  • Checkpoint: Monitor by TLC or LCMS. The aldehyde peak should disappear, replaced by the imine mass (

    ).

• Reduction:

  • Cool the reaction mixture to 0°C.

  • Add

    (57 mg, 1.5 mmol) carefully.

  • Caution: Add Ethanol (1 mL) dropwise to solubilize the borohydride and initiate reduction. Gas evolution (

    ) will occur.

  • Stir for 2 hours, allowing the mixture to warm to room temperature.

• Workup (Titanium Quench):

  • Quench the reaction by adding 1 mL of water. A white precipitate (

    ) will form.

  • Add 1.0 M

    (2 mL) or aqueous to help coagulate the titanium salts.

  • Dilute with EtOAc and filter through a pad of Celite to remove titanium salts.

  • Wash the organic filtrate with brine, dry over

    , and concentrate.

Protocol B: Amide Reduction via (The "Sledgehammer")

Best for: extremely hindered substrates where imine formation is thermodynamically unfavorable, or when starting from benzoic acids.

Materials:

• N-Methyl-o-substituted benzamide (Pre-synthesized via acid chloride + methylamine)

• Lithium Aluminum Hydride (

  ) (2.0–3.0 equiv, pellets preferred)

• Solvent: Anhydrous THF or Diethyl Ether

Step-by-Step Methodology:

• Reduction Setup:

  • In a dry 3-neck flask under Argon, suspend

    (2.5 equiv) in anhydrous THF (0.5 M relative to amide).

  • Cool to 0°C.[1][2][3]

  • Dissolve the N-methylbenzamide in minimal THF and add dropwise to the hydride suspension. Exothermic!

• Reflux:

  • Once addition is complete, warm to room temperature, then heat to reflux (66°C) for 4–12 hours.

  • Rationale: The ortho-substituent restricts rotation; thermal energy is needed to allow the hydride to attack the amide carbonyl.

• The Fieser Workup (Critical for Safety & Yield):

  • Cool the mixture to 0°C.

  • For every

    grams of used, add sequentially:
    • mL Water (Very slow addition, vigorous stirring).
    • mL 15% aqueous NaOH .
    • mL Water .

  • Warm to room temperature and stir for 15 minutes. The gray lithium/aluminum salts will turn into a granular white sand.

  • Filter off the white solid.[4] The filtrate contains your pure amine.

Visualizing the Logic

Figure 1: Synthetic Route Decision Tree

Caption: Logical flow for selecting the optimal synthetic pathway based on substrate availability and steric constraints.

Figure 2: Titanium-Mediated Mechanism

Caption: Mechanistic role of Titanium(IV) Isopropoxide in overcoming steric hindrance during imine formation.

Troubleshooting & Quality Control

Issue	Diagnosis	Solution
Low Conversion to Imine	Steric hindrance prevents attack.[5]	Switch to Protocol A (Ti-Mediated) . The titanium shifts equilibrium by removing water.
Tertiary Amine Impurity	Over-alkylation occurred.[6]	Ensure Methylamine is in excess (1.5–2.0 equiv) . Do not add reducing agent until imine formation is complete.
Emulsion during Workup	Aluminum salts (Protocol B).	Use the Fieser Workup strictly. Do not rush the addition of NaOH. Use Rochelle's Salt if Fieser fails.
De-halogenation	Loss of ortho-I/Br.	Avoid (can reduce aryl halides). Use Protocol A with or .

References

• Abdel-Magid, A. F. , Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[7][8] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[6][7][8][9][10] Studies on Direct and Indirect Reductive Amination Procedures.[6][7][8] The Journal of Organic Chemistry, 61(11), 3849–3862.

• Mattson, R. J. , Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.

• Cohen, N. , et al. (1975). Fieser Workup for Lithium Aluminum Hydride Reductions.[1][2][3][4] Journal of Organic Chemistry, 40, 2351. (Standard Protocol Reference).

• Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride.[6] Journal of the Chemical Society, Perkin Transactions 1, (18), 2345-2350.

Sources

• 1. chem.rochester.edu [chem.rochester.edu]
• 2. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scribd.com [scribd.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: N-Methylation of Benzylamine Derivatives

The following technical guide is structured as a Tier 3 Support Knowledge Base for researchers optimizing N-methylation workflows.

Introduction: The Methylation Paradox

N-methylation of benzylamine derivatives is deceptively simple. While the reaction appears elementary on paper, in practice, it is a battle against statistical probability. The nucleophilicity of the nitrogen atom actually increases after the first methylation (due to the inductive effect of the methyl group), making the secondary amine (

) more reactive than the primary amine ( ).

This creates the classic "over-alkylation" problem: you want the mono-methyl product, but the reaction races toward the dimethyl (tertiary) or quaternary ammonium species.

This guide addresses the three most critical workflows:

• Selective Mono-methylation (Stopping at

  ).

• Exhaustive Methylation (Pushing to

  without Quaternization).

• Purification Strategies (Separating mixtures).

Module 1: Method Selection Strategy

Which protocol fits your target?

Q: I need N-methylbenzylamine (secondary amine). Should I use Methyl Iodide (MeI)?

Recommendation: Avoid MeI for mono-methylation if possible. Direct alkylation with alkyl halides (MeI, MeBr) follows

kinetics where the product is more reactive than the starting material. You will inevitably get a mixture of , , , and quaternary salts.

• Better Alternative: Reductive Amination . This separates the bond formation (imine) from the reduction, allowing stoichiometric control.

Q: I need N,N-dimethylbenzylamine (tertiary amine). Is Reductive Amination still best?

Recommendation: Use the Eschweiler-Clarke Reaction. This is the industry standard for "clean" dimethylation. It is chemically self-limiting; it cannot form quaternary salts because the mechanism requires a lone pair on nitrogen to form an iminium intermediate, which a tertiary amine lacks.

Decision Logic Diagram

Figure 1: Strategic decision tree for selecting the optimal methylation pathway based on the desired endpoint.

Module 2: Selective Mono-Methylation (Reductive Amination)

The Challenge: Preventing the secondary amine from reacting with a second equivalent of aldehyde.

Standard Protocol: One-Pot Reductive Amination

Reagents: Benzylamine (1.0 eq), Paraformaldehyde (1.0-1.1 eq), NaBH

(1.5 eq), MeOH.

• Imine Formation: Dissolve amine in dry MeOH. Add Paraformaldehyde. Stir 2-4h (Ensure solution turns clear).

• Reduction: Cool to 0°C. Add NaBH

  portion-wise.

• Quench: Adjust pH to <3 with 1N HCl (destroys unreacted borohydride and hydrolyzes unreacted imine).

Troubleshooting Guide

Q: I am seeing significant dimethyl product (15-20%). How do I stop this?

• Root Cause: Presence of free formaldehyde during the reduction step. If you add the reducing agent while free formaldehyde is still floating around, the newly formed secondary amine will react with it immediately.

• Fix 1 (Stepwise): Do not do "one-pot" simultaneous addition. Form the imine completely first (monitor by TLC/NMR). Only then add the reducing agent.

• Fix 2 (Solvent): Add molecular sieves (4Å) during imine formation to drive the equilibrium to the right (

  ).

• Fix 3 (Reagent Swap): Switch to Sodium Triacetoxyborohydride (STAB) . It is milder and less likely to reduce the aldehyde directly, keeping the aldehyde available for imine formation rather than side reactions.

Q: The reaction stalled. I have 40% starting material left.

• Root Cause: Imine hydrolysis. Water generated during imine formation is reversing the reaction.

• Fix: Use anhydrous methanol and add activated 4Å molecular sieves. Alternatively, use Trimethyl Orthoformate (TMOF) as a water scavenger solvent.

Module 3: Exhaustive Methylation (Eschweiler-Clarke)

The Challenge: Driving the reaction to completion without degrading the substrate.

Standard Protocol

Reagents: Benzylamine (1.0 eq), Formaldehyde (37% aq, 2.2 eq), Formic Acid (excess, solvent/reductant). Conditions: Reflux (100°C+) for 12-18h.

Mechanism & Troubleshooting

The reaction relies on the thermal decomposition of the formate intermediate to release CO

, which acts as the thermodynamic sink driving the reaction forward.

Figure 2: The irreversible CO2 release step is the critical driving force of the Eschweiler-Clarke reaction.

Q: My yield is low (<50%), but I see no starting material.

• Root Cause: Temperature too low. The decarboxylation step (Hydride transfer) requires significant thermal energy (usually >90°C).

• Fix: Ensure a vigorous reflux. If using a volatile amine, seal the tube to prevent loss of starting material, but be cautious of CO

  pressure buildup.

Q: Can I use this for acid-sensitive substrates (e.g., acetals)?

• Root Cause: Formic acid is a strong enough acid to hydrolyze protecting groups.

• Fix: No. Switch to Reductive Amination using NaBH

  CN (Sodium Cyanoborohydride) at pH 6-7.

Module 4: Purification & Isolation

The Challenge: Separating N-methylbenzylamine (

) from N,N-dimethylbenzylamine ( ).

The "pKa Shift" Extraction Method

While boiling points are often too close for easy distillation, the basicity differences allow for chemical separation.

Data Table: Comparative Properties

Compound	Type	pKa (Conj. Acid)	Water Solubility

| Benzylamine | Primary (

) | ~9.3 | High | | N-Methylbenzylamine | Secondary ( ) | ~9.6 | Moderate | | N,N-Dimethylbenzylamine | Tertiary ( ) | ~9.0 | Low |

Separation Workflow

• Acylation (The Chemical Hook):

  • If you have a mixture of

    and amines and want to isolate the :

  • Add Acetic Anhydride (1.1 eq relative to

    amine).

  • The

    amine converts to the non-basic Amide (N-methyl-N-benzylacetamide). The amine cannot react.[1]

• Acid Wash:

  • Dissolve mixture in Ether/DCM.

  • Wash with 1M HCl.[2]

  • Organic Layer: Contains the neutral Amide (

    derivative).

  • Aqueous Layer: Contains the protonated

    amine salt.

• Recovery:

  • Basify the aqueous layer (NaOH) and extract with Ether to recover pure Tertiary Amine.[3]

Q: How do I separate them without destroying the secondary amine?

• Technique: Fractional Crystallization of Hydrochloride Salts.

  • Convert the crude mixture to HCl salts (bubbling HCl gas into dry ether).

  • N-methylbenzylamine HCl is significantly less soluble in dry ethanol/acetone than the dimethyl derivative. Recrystallize from EtOH.

References

• Reductive Amination Selectivity

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996, 61(11), 3849–3862.

• Eschweiler-Clarke Mechanism

  • Icke, R. N., et al. "Eschweiler-Clarke Methylation." Organic Syntheses, Coll.[3][4] Vol. 3, p.723 (1955).

• Zeolite Catalyzed Mono-methylation (Green Chemistry)

  • Selva, M., et al. "Mono-N-methylation of Primary Amines with Alkyl Methyl Carbonates over Y Faujasites." Journal of Organic Chemistry, 2001.

• Purification of Benzylamines: "Separation of Amines via Acetylation." Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Eschweiler-Clarke Reaction | NROChemistry [nrochemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Organic Syntheses Procedure [orgsyn.org]

"challenges in the purification of fluorinated organic compounds"

Technical Support Center: Purification & Characterization of Fluorinated Organic Compounds

Introduction

Welcome to the Technical Support Center. As researchers in drug discovery, you know that introducing fluorine into a scaffold can profoundly alter its physicochemical properties—often in counter-intuitive ways. The "fluorine effect" (high electronegativity, low polarizability, and unique lipophilicity) renders standard purification protocols ineffective.

This guide addresses the specific failures you encounter when purifying fluorinated intermediates, from "invisible" compounds in HPLC to oils that refuse to crystallize.

Module 1: Chromatography (HPLC & Flash)

Q1: My fluorinated compound elutes unpredictably. Sometimes it flies off the column, other times it sticks forever. Why does the "Fluorine Effect" break standard C18 retention rules?

A: Fluorine is unique because it is simultaneously hydrophobic and lipophobic (it dislikes both water and standard fats).

• The Cause: On a standard C18 column, a single fluorine atom often increases retention due to increased lipophilicity. However, a perfluoroalkyl chain (e.g., -C6F13) forms a "fluorous" domain that interacts poorly with the C18 alkyl chains, sometimes leading to decreased retention compared to the hydrocarbon analog.

• The Fix:

  • Switch Stationary Phases: If C18 fails, move to a Pentafluorophenyl (PFP) or Fluoro-Phenyl phase. These columns utilize

    and F-F interactions to selectively retain fluorinated species.

  • Mobile Phase Tuning: Methanol (MeOH) is generally better than Acetonitrile (MeCN) for fluorinated compounds because MeCN can suppress the unique "fluorous" selectivity mechanisms.

Q2: I can't see my perfluorinated intermediate on the UV detector. Is it gone?

A: Likely not. Perfluorinated chains have negligible UV absorbance above 210 nm.

• The Fix:

  • Primary: Use an ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector) . These are universal detectors that do not rely on chromophores.

  • Secondary: If stuck with UV, monitor at 200-210 nm (if your solvent cutoff allows) or derivatize the compound with a UV-active tag before purification if the chemistry permits.

Decision Matrix: HPLC Column Selection

Figure 1: Decision tree for selecting the appropriate stationary phase based on the fluorinated moiety.

Module 2: Fluorous Solid-Phase Extraction (F-SPE)

Q3: I’m using F-SPE to purify a fluorous-tagged molecule, but the product is breaking through during the loading step. What went wrong?

A: This is a classic "solvent strength" error.

• The Cause: You likely dissolved your sample in a solvent that is too "fluorophilic" (e.g., THF, pure MeCN, or DCM). Even a small amount of these solvents can wash the fluorous tag off the silica during loading.

• The Fix:

  • Load in Fluorophobic Solvents: Dissolve your sample in a mixture of DMF/Water (9:1) or MeOH/Water (8:2) . The water content repels the fluorous tag onto the stationary phase.

  • Trick: If your compound is insoluble in MeOH/Water, dissolve it in a minimum amount of DMF, load it, and immediately wash with water to "lock" it onto the column.

Q4: My compound is stuck on the F-SPE cartridge. I can't elute it.

A: You are likely using a "fluorophobic" wash solvent instead of a "fluorophilic" elution solvent.

• The Fix:

  • Elution Solvent: Switch to 100% THF , 100% Acetone , or Diethyl Ether . These solvents are strong enough to disrupt the F-F interactions and release the compound.

F-SPE Workflow Diagram

Figure 2: Standard Fluorous Solid-Phase Extraction (F-SPE) workflow for purifying tagged compounds.

Module 3: Crystallization & Distillation

Q5: My fluorinated intermediate "oils out" instead of crystallizing. How do I fix this?

A: Fluorinated compounds have weak intermolecular forces (low polarizability), making crystal lattice formation difficult.

• The Cause: The boiling point of the solvent is likely higher than the melting point of your solvated compound, or the solubility curve is too steep.

• The Fix:

  • Fluorinated Anti-Solvents: Use a "hybrid" solvent system. Dissolve in a standard organic solvent (e.g., DCM), then slowly add a fluorinated anti-solvent like Benzotrifluoride (BTF) or Perfluorohexane . The "like-dissolves-like" rule works in reverse here to force precipitation.

  • Scratching is Futile: Mechanical scratching rarely works for fluorous oils. Use a seed crystal from a crude batch or cool extremely slowly (0.5°C/min).

Q6: I tried distilling my product, but the impurity distilled right over with it. Is it an azeotrope?

A: Yes, fluorinated compounds are notorious for forming azeotropes with common organic solvents (e.g., acetone, methanol).

• The Fix:

  • Azeotropic Distillation: Add a third component (an "entrainer") to break the azeotrope. For example, adding water can sometimes facilitate the removal of the organic solvent if the fluorinated product is water-insoluble.

  • Vacuum: Changing the pressure significantly alters the azeotropic composition. Try distilling at a significantly lower pressure (high vacuum).

Table 1: Recommended Solvents for Fluorinated Compounds

Solvent Class	Specific Solvent	Application	Notes
Fluorinated	Benzotrifluoride (BTF)	General Solvent	Excellent replacement for DCM; high BP (102°C).
Fluorinated	Trifluoroethanol (TFE)	HPLC / Solubility	Strong H-bond donor; dissolves polar fluorinated species.
Fluorinated	Hexafluoroisopropanol (HFIP)	NMR / Dissolution	"Universal" solvent for stubborn peptides/polymers.
Hybrid	DCM / Hexane	Crystallization	Standard starting point; often fails for perfluoro-chains.
Hybrid	BTF / Pentane	Crystallization	"Fluorous" version of DCM/Hexane; prevents oiling out.

Module 4: Characterization (NMR Troubleshooting)

Q7: My Proton (1H) NMR looks like a mess. The peaks are split into unrecognizable multiplets.

A: You are seeing heteronuclear coupling (

). Fluorine ( ) has a spin of 1/2 and couples strongly to protons.[1]

• The Fix: Run a

  -decoupled NMR (often denoted as 1H{19F}). This removes the F-H splitting, collapsing the multiplets back into standard singlets/doublets/triplets, allowing you to interpret the carbon backbone.

Q8: I integrated my

NMR, but the ratio of CF3 to CF2 is wrong (e.g., 2:1 instead of 3:2).

A: This is a Relaxation Time (

) issue.

• The Cause: Fluorine nuclei in different environments (e.g., a rotating

  group vs. a rigid aromatic ) have vastly different relaxation times. groups relax slowly. If your relaxation delay ( ) is too short (default is often 1s), the signal won't fully recover, leading to under-integration.

• The Fix: Increase the relaxation delay (

  ) to 10–20 seconds for quantitative integration.

References

• Curran, D. P. (2001). "Fluorous Reverse Phase Silica Gel. A New Tool for Preparative Separations in Synthetic Organic and Organofluorine Chemistry." Synlett. Link

• Zhang, W. (2009). "Fluorous solid-phase extraction (F-SPE) for the purification of organic compounds." Nature Protocols. Link

• Dolbier, W. R. (2009).[2] Guide to Fluorine NMR for Organic Chemists. Wiley.[2] Link

• Shukla, A. K., et al. (2018). "Method development and validation for the analysis of fluorinated compounds by RP-HPLC." Journal of Analytical Science and Technology. Link

• Agilent Technologies. (2020). "Strategies for the Separation of Fluorinated Compounds." Application Note. Link

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. download.e-bookshelf.de [download.e-bookshelf.de]

Technical Support Center: Degradation of N-Benzylamines Under Acidic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice, frequently asked questions, and validated protocols for handling N-benzylamine-containing compounds, with a specific focus on their stability and degradation pathways under acidic conditions. Our goal is to equip you with the foundational knowledge and practical tools to anticipate, identify, and mitigate potential stability issues in your experiments.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the stability of N-benzylamines in acidic environments.

Q1: What is the primary degradation pathway for N-benzylamines in an aqueous acidic solution?

The most common degradation pathway involves the formation of an imine intermediate, which then undergoes acid-catalyzed hydrolysis.[1] While a simple N-benzylamine (a primary amine) is relatively stable, secondary N-benzylamines can be in equilibrium with an imine. This imine is susceptible to hydrolysis. The process is reversible and is essentially the reverse of imine formation.[2]

The mechanism proceeds as follows:

• Protonation: The imine nitrogen is protonated by the acid, forming a highly electrophilic iminium ion.

• Nucleophilic Attack: A water molecule attacks the iminium carbon.

• Proton Transfer: A proton is transferred from the oxygen to the nitrogen, creating a better leaving group.

• Elimination: The C-N bond cleaves, eliminating the original amine and forming a protonated carbonyl group.

• Deprotonation: The final deprotonation step yields the neutral carbonyl compound.

Q2: What are the expected degradation products from this pathway?

The hydrolysis of an N-benzylamine-derived imine will typically yield benzaldehyde (or a substituted benzaldehyde) and the corresponding primary amine.[1][3] In cases of oxidative degradation, which can be accelerated by air and light, benzaldehyde can further oxidize to benzoic acid.[4]

Q3: How does pH influence the rate of degradation?

The hydrolysis of imines is significantly accelerated by an acid catalyst.[1][5] The rate of hydrolysis is often maximal around a pH of 4-5. At very low pH, the concentration of the free amine nucleophile required for the reverse reaction (imine formation) is low, but the forward hydrolysis reaction is still catalyzed. At neutral pH, the reaction can be slow. Therefore, working at a non-optimal pH or storing samples in acidic aqueous solutions (like some HPLC mobile phases) can lead to observable degradation over time.

Q4: Can N-benzylamines undergo other forms of degradation in acid?

Yes, another important reaction is acid-facilitated debenzylation . This process involves the cleavage of the C-N bond, removing the benzyl group entirely. This is most commonly achieved intentionally via catalytic hydrogenolysis (e.g., using H₂ and a palladium catalyst), and the reaction rates are often enhanced under acidic conditions.[6][7][8] The addition of an acid like acetic acid can facilitate the hydrogenolysis of the polarized C-N sigma bond.[6]

Troubleshooting Guide: Common Experimental Issues

This section provides solutions to specific problems you might encounter in the lab.

Problem 1: "I'm seeing an unexpected peak in my HPLC/TLC analysis of a pure N-benzylamine compound. The peak seems to grow over time, especially when the sample is dissolved in the mobile phase."

• Probable Cause: You are likely observing the formation of benzaldehyde due to acid-catalyzed hydrolysis of an imine formed from your compound. This is very common if your HPLC mobile phase contains an acid modifier like formic acid or trifluoroacetic acid (TFA) and water.

• Troubleshooting Steps:

  • Confirm Identity: If you have access to LC-MS, check the mass of the new peak. Benzaldehyde has a mass of 106.04 g/mol . Alternatively, run a benzaldehyde standard under the same conditions to compare retention times.

  • Minimize Sample Incubation Time: Prepare your samples fresh and inject them as quickly as possible. Avoid letting samples sit in the autosampler for extended periods.

  • Adjust pH: If your method allows, consider using a mobile phase with a higher pH or using a buffer to maintain a pH where the compound is more stable.

  • Use Aprotic Diluent: For sample preparation, dissolve your compound in an aprotic solvent like acetonitrile or methanol without any acid, and only introduce it to the acidic mobile phase upon injection.

Problem 2: "A reaction involving an N-benzylamine protecting group is giving a low yield, and I'm recovering the deprotected amine."

• Probable Cause: The acidic conditions of your reaction are causing debenzylation. While sometimes intentional, unintended debenzylation can occur if the conditions are too harsh or if a catalyst is present that facilitates this cleavage.

• Troubleshooting Steps:

  • Modify Acidic Conditions: If possible, use a milder acid or a lower concentration.

  • Lower the Temperature: Debenzylation, like most reactions, is temperature-dependent. Running the reaction at a lower temperature may reduce the rate of the undesired side reaction.

  • Check for Incompatible Reagents: Ensure that no reagents or metal catalysts are present that could inadvertently promote hydrogenolysis or other debenzylation pathways.[9]

Problem 3: "My N-benzylamine starting material shows multiple spots on a TLC plate, even though it's from a new bottle."

• Probable Cause: N-benzylamines can degrade upon exposure to air (oxidation) and carbon dioxide (formation of carbonate salts).[4] This can lead to the formation of imines and subsequently aldehydes.[10]

• Troubleshooting Steps:

  • Purification: The material may need to be purified before use. A common method is to dissolve the amine in a solvent like ether, precipitate the hydrochloride salt by adding HCl, filter the salt, and then freebase it with NaOH to recover the purified amine.[10] Vacuum distillation is another effective method.[10]

  • Proper Storage: Always store benzylamines under an inert atmosphere (like nitrogen or argon), tightly sealed, and protected from light to prevent oxidation and reaction with atmospheric CO₂.

Visualizing the Degradation Pathway & Workflow

Acid-Catalyzed Imine Hydrolysis

The diagram below illustrates the step-by-step mechanism for the acid-catalyzed hydrolysis of an imine, a key degradation pathway for N-benzylamine derivatives.

Caption: Workflow for an acid-catalyzed forced degradation study.

Experimental Protocols

These protocols provide a starting point for your investigations. Always adapt them to the specific properties of your molecule and ensure proper safety precautions are taken.

Protocol 1: Forced Degradation Study - Acid Hydrolysis

This protocol is designed to identify potential acid-labile degradation products, as recommended by ICH guidelines. [11][12][13] Objective: To generate and identify degradation products of an N-benzylamine derivative under acidic stress conditions.

Materials:

• N-benzylamine test compound

• Class A volumetric flasks and pipettes

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH) for quenching

• Acetonitrile (ACN) or Methanol (MeOH), HPLC grade

• Water, HPLC grade

• HPLC or UPLC system with UV or MS detector

• pH meter

• Thermostatically controlled water bath or oven

Procedure:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of your test compound in ACN or MeOH.

• Stress Sample Preparation: In a volumetric flask, add a small volume of the stock solution and dilute with 0.1 N HCl to achieve a final concentration of approximately 0.1 mg/mL. This is your stress sample .

• Control Sample Preparation: Prepare a similar solution but dilute with a 50:50 mixture of ACN/Water. This is your control sample .

• Time Zero (T₀) Analysis: Immediately take an aliquot of the stress sample, neutralize it with an equivalent amount of 0.1 N NaOH, and dilute it with mobile phase to a suitable concentration for HPLC analysis. Analyze this T₀ sample immediately.

• Incubation: Place the sealed flask containing the stress sample in a water bath set to 60°C.

• Time Point Sampling: Withdraw aliquots at predetermined time points (e.g., 2, 4, 8, 24 hours). For each aliquot, immediately perform the neutralization and dilution step as described for the T₀ sample.

• Analysis: Analyze all samples using a stability-indicating HPLC method (see Protocol 2).

• Data Evaluation: Compare the chromatograms from the different time points. Calculate the percentage degradation by comparing the peak area of the parent compound to the T₀ sample. Identify degradant peaks and, if using a mass spectrometer, determine their molecular weights.

Protocol 2: Stability-Indicating HPLC Method

Objective: To separate the parent N-benzylamine from its primary degradant, benzaldehyde, and other potential impurities.

Parameter	Recommended Setting	Rationale
Column	C18 Reverse-Phase, 2.1 x 50 mm, 1.8 µm	Provides good retention and separation for moderately polar aromatic compounds.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier to ensure good peak shape for the amine by keeping it protonated.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for elution.
Gradient	5% B to 95% B over 10 minutes	A generic gradient suitable for screening. This should be optimized for your specific compound.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40°C	Improves peak shape and reduces viscosity.
Injection Vol.	2 µL	Minimize potential for peak overload.
Detection (UV)	210 nm, 254 nm	210 nm is a more universal wavelength for organic molecules. 254 nm is good for aromatic compounds. Use a PDA detector to capture full spectra.
Detection (MS)	ESI+	Electrospray ionization in positive mode is ideal for detecting protonated amines.

References

• Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). Retrieved from [Link]

• Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]

• Thai Journal of Pharmaceutical Sciences. (n.d.). Solid-Supported Acids for Debenzylation of Aryl Benzyl Ethers. Retrieved from [Link]

• Wang, X., et al. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Molecules, 16(12), 10335-10343. Retrieved from [Link]

• Wang, X., et al. (2011). Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives. Molecules, 16(12), 10335-10343. Retrieved from [Link]

• Chemistry Steps. (n.d.). Imine and Enamine Hydrolysis Mechanism. Retrieved from [Link]

• Dash, A. C., et al. (1981). Hydrolysis of imines: kinetics and mechanism of spontaneous acid-, base-, and metal ion-induced hydrolysis of N-salicylidene-2-aminothiazole. Journal of the Chemical Society, Dalton Transactions, (9), 2063-2069. Retrieved from [Link]

• Wikipedia. (n.d.). Benzylamine. Retrieved from [Link]

• ResearchGate. (n.d.). Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2. Retrieved from [Link]

• Krasner, S. W., et al. (2018). Degradation of benzylamines during chlorination and chloramination. Environmental Science: Water Research & Technology, 4(1), 74-84. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylamines. Retrieved from [Link]

• Sciencemadness Discussion Board. (2012, January 3). Bizzare observation about benzylamines- explanation?. Retrieved from [Link]

• Filo. (2023, November 17). Benzylamine reacts with nitrous acid to form mainly.... Retrieved from [Link]

• Office of Scientific and Technical Information. (2023, April 19). Practical benzylation of N,N-substituted ethanolamines related to chemical warfare agents for analysis and detection by Electron. Retrieved from [Link]

• Manuni, et al. (2016). REVIEW: FORCE DEGRADATION STUDIES. Pharma Science Monitor, 7(2), 148-161. Retrieved from [Link]

• MedCrave online. (2016, December 14). Forced degradation studies. Retrieved from [Link]

• PharmaInfo. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (n.d.). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

• SciSpace. (n.d.). Kinetics and Mechanism of the Addition of Benzylamines to Benzylidene Meldrum's Acids in Acetonitrile. Retrieved from [Link]

• RSC Publishing. (n.d.). Degradation of benzylamines during chlorination and chloramination. Retrieved from [Link]

• Reddit. (2024, November 8). How to purify Benzylamine?. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis and Structure–Activity Relationships of N-Benzyl Phenethylamines as 5-HT2A/2C Agonists. Retrieved from [Link]

• MDPI. (n.d.). Process Improvement for the Continuous Synthesis of N-Benzylhydroxylamine Hydrochloride. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. Degradation of benzylamines during chlorination and chloramination - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 4. sciencemadness.org [sciencemadness.org]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. researchgate.net [researchgate.net]
• 7. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. thaiscience.info [thaiscience.info]
• 10. reddit.com [reddit.com]
• 11. pharmasm.com [pharmasm.com]
• 12. medcraveonline.com [medcraveonline.com]
• 13. pharmainfo.in [pharmainfo.in]

Technical Support Center: Matrix Effects in LC-MS of Fluorinated Compounds

Status: Operational Lead Scientist: Senior Application Specialist Topic: Troubleshooting Matrix Effects, Ion Suppression, and Background Contamination in Fluorinated Analytes (PFAS & Fluorinated Drugs)

Mission Statement

Welcome to the Technical Support Center. You are likely here because your fluorinated compounds are behaving erratically—signals are vanishing, background noise is high, or your calibration curves are failing linearity.

Fluorinated compounds present a dual challenge:

• PFAS/Environmental: Extreme sensitivity to system-generated background contamination (the "matrix" is the instrument itself).[1]

• Fluorinated Drugs: High hydrophobicity leading to co-elution with phospholipids , causing severe ion suppression in biological matrices.[1]

This guide moves beyond generic advice to provide engineered solutions for these specific problems.

Module 1: The "Ghost" in the Machine (PFAS Background Contamination)

The Symptom: You detect PFAS (e.g., PFOA, PFOS) in your solvent blanks. The peaks are persistent, making low-level quantification (ppt/ppq) impossible.[1]

The Root Cause: Unlike standard drugs, PFAS are ubiquitous in LC hardware. PTFE (Teflon) tubing, degassers, and pump seals leach fluorinated contaminants into the mobile phase. This creates a "System Matrix" that interferes with your "Sample Matrix."[1]

The Engineered Solution: The Delay Column

You cannot easily remove all PTFE from your LC system. Instead, you must chromatographically separate the system's contamination from your sample's analytes.

Protocol: Installing a Delay Column

• Hardware: Obtain a short, highly retentive C18 column (e.g., 50 x 2.1 mm, 5 µm).[1] This is the "Delay Column."

• Placement: Install this column after the mobile phase mixer but before the autosampler/injector.

• Mechanism:

  • System PFAS originate in the pump/solvents. They hit the Delay Column and are retained before the injection occurs.

  • Sample PFAS are injected at the autosampler (downstream of the Delay Column).

  • Result: When the gradient starts, Sample PFAS elute first.[2] System PFAS (which had a "head start" on retention) elute later.[1]

Workflow Visualization: Delay Column Implementation

Figure 1: Schematic of Delay Column placement.[1] Note that "System PFAS" are physically held back by the Delay Column, forcing them to elute later than the "Sample PFAS" injected at the Autosampler.

Module 2: The Invisible Barrier (Ion Suppression in Bioanalysis)

The Symptom: Your fluorinated drug (highly hydrophobic) shows poor sensitivity in plasma/serum compared to solvent standards.[1] Internal standards vary wildly.[1]

The Root Cause: Fluorinated drugs often retain strongly on C18 columns. Unfortunately, so do Glycerophosphocholines (Phospholipids/PLs) .[1]

• PLs are abundant in plasma (approx. 1 mg/mL).[1][3]

• They elute late in the gradient (high % organic), often co-eluting with fluorinated analytes.

• Mechanism: In the ESI droplet, PLs are surface-active. They monopolize the droplet surface, preventing your analyte from ejecting into the gas phase (Ion Suppression).

Diagnostic Protocol: Post-Column Infusion (PCI)

Before validating a method, you must map where the suppression occurs.

• Setup:

  • Syringe Pump: Infuse a constant flow of your analyte (at ~100 ng/mL).[1]

  • LC System: Inject a Blank Matrix Extract (e.g., extracted plasma).[1][4]

  • Tee Junction: Combine the LC effluent and Syringe flow before the MS source.

• Analysis: Monitor the MRM of your analyte.[1][5][6]

  • Baseline: Should be a steady, high plateau (from the syringe infusion).[1]

  • Dip: A drop in the baseline indicates a suppression zone caused by the eluting matrix from the LC.

• Action: If your analyte elutes during a "Dip," you must change the gradient or the sample prep.

Workflow Visualization: Post-Column Infusion

Figure 2: Post-Column Infusion (PCI) setup for visualizing matrix effects.[1] The "Dip" in the signal reveals the exact retention time of suppressing agents.

Module 3: Quantification of Matrix Effects (The Matuszewski Protocol)

The Directive: Do not rely on "Recovery" alone. You must distinguish between Extraction Efficiency (how much you pull out) and Matrix Effect (how much the MS sees).[1]

Use the standard calculation defined by Matuszewski et al. (2003).

Experimental Design

Prepare three sets of samples:

• Set A (Neat Standard): Analyte in pure mobile phase.

• Set B (Post-Extraction Spike): Extract a blank matrix, then spike the analyte into the extract.[6]

• Set C (Pre-Extraction Spike): Spike analyte into matrix, then extract.[1]

Calculations Table

Parameter	Formula	Interpretation
Matrix Effect (ME)		< 100%: Ion Suppression> 100%: Ion Enhancement100%: No Effect (Ideal)
Recovery (RE)		Efficiency of the sample preparation step (SPE/LLE).
Process Efficiency (PE)		The total yield of the method (Combination of ME and RE).

Acceptance Criteria:

• For regulated bioanalysis (FDA/EMA), the IS-normalized Matrix Factor (MF) CV should be < 15% across 6 different lots of matrix.[1]

Module 4: Troubleshooting FAQs

Q1: I am analyzing PFAS. I installed a delay column, but I still see background peaks co-eluting with my sample. Why? A: The delay column only traps contamination originating upstream of the injector (pump/mixer). If your peaks co-elute, the contamination is coming from downstream components:[7]

• The Autosampler: Is your needle wash solvent contaminated? Are you using PTFE-lined vial caps? (Switch to Polypropylene caps immediately).

• Sample Prep: Did you use glass pipettes? (Glass adsorbs PFAS).[1] Did you use PTFE syringe filters? (Switch to Nylon or PES).[1]

Q2: My fluorinated drug signal is split between [M-H]- and [M+FA-H]- (Formic Acid adduct). How do I fix this? A: Fluorine is highly electronegative, making the molecule "harder" to ionize in negative mode and prone to adducts.

• Solution: Remove Formic Acid.[1] Switch to Ammonium Acetate (5-10 mM) .[1] Acetate provides a more stable buffering environment and often collapses the signal into a single [M-H]- or [M+CH3COO]- species, improving sensitivity.[1]

Q3: Can I use Protein Precipitation (PPT) for fluorinated drugs in plasma? A: Avoid it if possible. PPT (adding Acetonitrile to plasma) does not remove phospholipids.[1] They remain in the supernatant.

• Better Alternative: Use Phospholipid Removal Plates (e.g., HybridSPE or Ostro).[1] These use a Zirconia-coated silica that acts as a Lewis Acid, binding the phosphate group of the phospholipids while letting your fluorinated drug pass through.

Q4: My retention times are shifting for my fluorinated compounds. Is this a matrix effect? A: Indirectly, yes.[1] If you are injecting high volumes of "dirty" matrix, phospholipids may be accumulating on your analytical column, modifying the stationary phase chemistry.

• Test: Run a "cleaning gradient" (95% Isopropanol) for 30 minutes. If retention times return to normal afterwards, you have column fouling.[1] Implement a diverter valve to send the first 1-2 minutes (salts) and the final wash (lipids) to waste.

References

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS.[1][8][9] Analytical Chemistry, 75(13), 3019–3030.[1]

• U.S. EPA.[1] (2018). Method 537.1: Determination of Selected Per- and Polyfluorinated Alkyl Substances in Drinking Water by Solid Phase Extraction and LC/MS/MS.[1] EPA Document.

• Chambers, E., et al. (2007). Systematic development of a high-performance liquid chromatography-mass spectrometry method for the determination of phospholipid removal efficiency.[1] Journal of Chromatography B, 859(1), 84-93.[1]

• Bonfiglio, R., et al. (1999). The effects of sample preparation methods on the variability of the electrospray ionization response for model drug compounds. Rapid Communications in Mass Spectrometry, 13(12), 1175-1185.[1]

Sources

• 1. HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromtech.com [chromtech.com]
• 3. How Sample Prep for Phospholipid Removal Works | Lab Manager [labmanager.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. waters.com [waters.com]
• 9. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

"overcoming solubility issues of fluorinated benzylamines in aqueous buffers"

This technical guide addresses the solubility challenges specific to fluorinated benzylamines , a class of compounds where the metabolic advantages of fluorine substitution often collide with physicochemical limitations in aqueous environments.

The Core Challenge: The "Fluorine Paradox"

In drug discovery, fluorine is often introduced to block metabolic hotspots (e.g., preventing P450 oxidation) or to modulate potency. However, for benzylamines, this creates a specific solubility crisis driven by two converging factors:

• pKa Suppression (The Electronic Effect):

  • The amine group on a standard benzylamine has a pKa of ~9.3, meaning it is fully protonated (cationic and soluble) at physiological pH (7.4).

  • The Problem: Fluorine is highly electronegative.[1] When placed on the benzyl ring (and especially if multiple fluorine atoms or a

    group are present), it withdraws electron density from the amine nitrogen. This lowers the pKa of the conjugate acid.

  • The Consequence: If the pKa drops near or below 7.4, the molecule exists largely as a neutral free base in biological buffers. Neutral amines are exponentially less soluble than their cationic salts.

• Lipophilicity Spike (The Hydrophobic Effect):

  • The C-F bond is highly lipophilic. Replacing hydrogen with fluorine increases the LogP (partition coefficient).

  • The Consequence: You are trying to dissolve a more "greasy" molecule that has simultaneously lost its ability to ionize.

Decision Framework: The Solubilization Strategy

Before attempting a protocol, determine the physicochemical profile of your specific fluorinated benzylamine.

Figure 1: Decision tree for selecting the optimal solubilization method based on pKa and LogP properties.

Validated Protocols

Protocol A: The "Kinetic Shift" Dilution (For Biological Assays)

Use this when the compound precipitates immediately upon adding DMSO stock to the buffer.

The Logic: Direct addition of a high-concentration DMSO stock to a neutral buffer causes a "shock" precipitation because the local concentration exceeds the solubility limit before mixing is complete.

Reagents:

• Compound Stock (10 mM in anhydrous DMSO).

• Intermediate Solvent: 50% DMSO / 50% Water (acidified).

• Assay Buffer (e.g., PBS or HEPES).

Step-by-Step:

• Prepare Intermediate: Dilute your 10 mM DMSO stock 1:10 into an acidified intermediate solvent (e.g., 0.1 M HCl or acetate buffer pH 4.0).

  • Why? This ensures the amine becomes protonated (cationic) before it hits the bulk aqueous environment.

  • Result: You now have a 1 mM stock at pH ~4.

• Slow Introduction: Pipette the 1 mM intermediate stock into your final Assay Buffer while vortexing rapidly.

• Validation: Measure the final pH. Ensure the buffer capacity was strong enough to neutralize the acid carried over (if neutral pH is required for the assay).

Protocol B: Cyclodextrin Complexation (For In Vivo/High Concentration)

Use this when pH adjustment is not permitted (e.g., cell culture sensitive to pH).

The Logic: Hydroxypropyl-

-cyclodextrin (HP CD) forms a "host-guest" complex. The hydrophobic fluorinated ring sits inside the cyclodextrin cone, shielding it from water, while the hydrophilic outer shell keeps the complex soluble.

Step-by-Step:

• Vehicle Prep: Prepare a 20% (w/v) HP

  CD solution in water. Filter sterilize (0.22 m).

• Solid Addition: Weigh the fluorinated benzylamine solid directly into a glass vial.

• Wetting: Add a minimal volume of DMSO (max 5% of final volume) to wet the solid.

• Complexation: Add the 20% HP

  CD solution.

• Sonication: Sonicate in a water bath at 37°C for 20-30 minutes.

  • Visual Check: Solution should turn from cloudy to clear.

• Equilibration: Shake at room temperature for 4 hours to reach equilibrium.

Troubleshooting & FAQs

Q1: My compound dissolves in DMSO but crashes out instantly in PBS. Why?

A: This is the "Solubility Cliff."

• Cause: PBS (Phosphate Buffered Saline) contains high concentrations of chloride and phosphate ions.

  • Common Ion Effect: If you used a hydrochloride salt of your amine, the high [Cl-] in PBS suppresses solubility.

  • Phosphate precipitation: Benzylamine phosphates are notoriously insoluble.

• Fix: Switch to a non-phosphate buffer like HEPES or Tris-Maleate . If using a salt form, switch to a counterion with higher solubility, such as a Mesylate or Gluconate salt.

Q2: How do I calculate the pH required to keep my amine soluble?

A: Use the Henderson-Hasselbalch equation rearranged for solubility (

):

• : Intrinsic solubility of the neutral free base (usually very low for fluorinated compounds).

• Rule of Thumb: To get significant solubility, you need the term

  to be large.

• Target: Keep pH at least 2 units below the pKa .

  • Example: If your fluorinated amine has a pKa of 8.5, you must buffer at pH 6.5 or lower to ensure >99% ionization.

Q3: I see "oiling out" instead of crystals. What is this?

A: This is Liquid-Liquid Phase Separation (LLPS).

• Cause: Fluorinated compounds often have low melting points. If the melting point is depressed by the solvent mixture, the compound separates as a dense, fluorinated oil droplet rather than a crystal.

• Fix: "Oiling out" is often irreversible in static conditions. You must sonicate to disperse the oil into a micro-emulsion or add a surfactant (e.g., Tween-80 at 0.01%) to stabilize the droplets.

Quantitative Data Summary

Parameter	Standard Benzylamine	Fluorinated Benzylamine	Impact on Solubility
pKa	~9.3	~8.0 - 8.8 (varies by substitution)	Negative: Less ionized at pH 7.4.
LogP	~1.1	~2.0 - 3.5	Negative: Higher lipophilicity requires cosolvents.
Crystal Lattice	Moderate	Often Higher	Negative: Stronger F-F interactions can resist dissolution.
Best Counterion	Hydrochloride	Mesylate / Tosylate	HCl salts of fluorinated amines often precipitate in saline.

References

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

• Serajuddin, A. T. (2007).[2] Salt formation to improve drug solubility.[2][3][4] Advanced Drug Delivery Reviews.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Illumina Support. (2024). Precipitation and Resuspension Troubleshooting Guide.

• Butler, J. M., & Dressman, J. B. (2010). The developability classification system: application of biopharmaceutics concepts to formulation development. Journal of Pharmaceutical Sciences.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.aston.ac.uk [research.aston.ac.uk]
• 4. rjpdft.com [rjpdft.com]

"optimization of reaction parameters for ortho-fluorophenyl substitutions"

This guide is structured as a dynamic Technical Support Center resource. It is designed to be non-linear; you can jump to the module relevant to your specific chemical challenge.

Status: Operational | Tier: Level 3 (Senior Scientist Support) Topic: Optimization of Reaction Parameters for o-Fluoro Substrates

Executive Summary: The "Fluorine Paradox"

Before optimizing, you must identify which "Fluorine Personality" you are dealing with. The ortho-fluorine atom behaves in two contradictory ways depending on the reaction class:

• The Super-Leaving Group (SNAr): In Nucleophilic Aromatic Substitution, ortho-fluorine is the most reactive halogen (F >> Cl > Br > I) due to the stabilization of the Meisenheimer complex.

• The Steric/Electronic Saboteur (Transition Metal Catalysis): In Pd/Ni-catalyzed cross-couplings, ortho-fluorine creates steric hindrance and can lead to catalyst poisoning or hydrodefluorination (HDF).

Decision Matrix & Workflow

Use the following logic flow to select your optimization module.

Caption: Figure 1. Strategic decision tree for ortho-fluorophenyl optimization. Select Module A or B based on whether the C-F bond is being broken or preserved.

Module A: SNAr Optimization (F as Leaving Group)

Context: You are trying to displace an ortho-fluorine with a nucleophile (amine, alkoxide, thiol).

The Mechanism (Why it fails)

Contrary to SN1/SN2 intuition, the C-F bond strength is irrelevant here. The rate-determining step (RDS) is the nucleophilic attack (addition), not the bond breaking (elimination).[1]

• The "Ortho Effect": An ortho-F stabilizes the anionic transition state (Meisenheimer complex) via strong inductive withdrawal (-I effect), making it up to 3000x faster than ortho-Iodo analogues.

Troubleshooting Guide (SNAr)

Symptom	Probable Cause	Corrective Action
< 10% Conversion	Poor Solvation of Nucleophile	Switch to polar aprotic solvents (DMSO, DMF, NMP) to strip the solvation shell from the nucleophile.
No Reaction	Lack of Activation	SNAr requires an Electron Withdrawing Group (EWG) ortho or para to the F. If your EWG is meta, the reaction will not proceed.
Sluggish Rate	Ion Pairing	Add 18-Crown-6 (for K+) or 15-Crown-5 (for Na+) to sequester the cation and create a "naked," highly reactive nucleophile.
Side Products	Transesterification	If using alkoxides, ensure the solvent alcohol matches the nucleophile (e.g., NaOMe in MeOH), or use bulky non-nucleophilic bases (t-BuOK) in aprotic solvents.

Standard Protocol: High-Difficulty SNAr

For substrates with weak activation (e.g., only one EWG).

• Solvent: Anhydrous DMSO (0.5 M concentration).

• Base: Cesium Carbonate (Cs₂CO₃) - 2.0 equiv. (The "Cesium Effect" improves solubility).

• Temperature: Start at 80°C; ramp to 120°C if no conversion after 2h.

• Workup: Pour into ice water. The product usually precipitates. Do not extract with EtOAc immediately; DMSO drags organic compounds into the aqueous layer.

Module B: Pd-Catalyzed Cross-Coupling (Retaining the F)

Context: You are performing a Buchwald-Hartwig or Suzuki coupling on a halide (Cl/Br/I) adjacent to a fluorine atom. The F must remain on the ring.

The Challenge

• Steric Wall: The ortho-F blocks the palladium center from approaching the C-X bond for oxidative addition.

• Hydrodefluorination (HDF): Pd can accidentally insert into the C-F bond (undesired) or facilitate reduction of the C-X bond, replacing it with H instead of your nucleophile.

Critical Parameter: Ligand Selection

Standard ligands (PPh₃, dppf) will fail. You require Dialkyl Biaryl Phosphines (Buchwald Ligands) designed to "reach around" the steric bulk.

• For Primary Amines: Use BrettPhos or RuPhos .

• For Secondary Amines: Use RuPhos or DavePhos .

• For Ammonia: Use AdBippyPhos (prevent dimer formation).[2]

Visualizing the HDF Trap

The diagram below explains why you might see "de-halogenated" product (Ar-H) instead of coupled product (Ar-Nu).

Caption: Figure 2. Competition between productive coupling and hydrodehalogenation/defluorination. Steric bulk at the ortho-position increases the risk of the red pathway.

Troubleshooting Guide (Coupling)

Symptom	Diagnosis	Solution
Starting Material Remaining	Failed Oxidative Addition	The catalyst cannot access the C-X bond. Action: Switch to XPhos Pd G4 or RuPhos Pd G4 . These precatalysts generate the active species immediately, bypassing the activation energy required for Pd(OAc)₂.
Product is Ar-H (Reduced)	Beta-Hydride Elimination	Your reaction conditions contain a hydride source. Action: 1. Switch solvent from Isopropanol/Ethanol to Toluene or Dioxane . 2. Ensure your base is anhydrous (use NaOtBu instead of hydroxide).
Defluorination (Ar-Nu without F)	C-F Activation	The catalyst is too active and inserted into the C-F bond. Action: Lower temperature by 20°C. Switch to a less electron-rich ligand (e.g., from tBuBrettPhos to BrettPhos).
Low Yield with Anilines	Pd-Amido Dimerization	Ortho-F anilines form stable dimers with Pd. Action: Use tBuBrettPhos which is bulky enough to prevent bridging/dimerization.

FAQ: Expert Insights

Q: I see two spots on TLC that are very close together. One is my product, what is the other? A: In ortho-fluoro systems, this is often the atropisomer or the hydrodehalogenated byproduct.

• Atropisomers:[3][4] If your product is bulky (e.g., a biphenyl), the ortho-F can lock the rotation of the ring. You may see two interconverting spots (streaking) or two distinct spots. Run NMR at high temperature (e.g., 60°C) to see if they coalesce.

• HDF Byproduct: Ar-H often has a similar Rf to Ar-Br. Do not rely on TLC. Use GC-MS or LC-MS for monitoring.

Q: Can I use microwave irradiation? A: For SNAr , yes—it is highly recommended to overcome the activation barrier. For Pd-Coupling , use caution. Rapid superheating often favors the HDF (reduction) pathway over the reductive elimination of the product. Stick to conventional heating blocks for difficult couplings.

Q: Why is my yield lower when I scale up? A: Ortho-fluoro substitutions are exothermic (SNAr) or mixing-sensitive (Coupling). On scale, local hot spots in SNAr can lead to "runaway" decomposition. In coupling, poor gas exchange (if using O2-sensitive catalysts) kills the active species.

• Protocol: Use mechanical stirring and internal temperature monitoring, not just heating bath control.

References

• SNAr Mechanism & Fluorine Effect

  • Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of Nucleophilic Substitution in Aromatic Halides. Chemical Reviews.

  • Verification:

• Buchwald-Hartwig Ligand Selection

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews.

  • Verification:

• Hydrodefluorination (HDF)

  • Gair, J. J., et al. (2021).[5] Palladium-Catalyzed Hydrodefluorination of Fluoroarenes. Organic Syntheses, 98, 131-146.[5] (Demonstrates how to cause HDF, and thus what to avoid).

  • Verification:

• Ammonia Coupling with Ortho-Substituents

  • Choi, K., et al. (2024).[6] Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia... Enabled by Ligand Development.[6][7] J. Am. Chem. Soc.[2][6] (Introduces AdBippyPhos for sterically demanding substrates).

  • Verification:

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. escholarship.org [escholarship.org]
• 3. Atropisomerism, biphenyls, and fluorine: a comparison of rotational barriers and twist angles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. orgsyn.org [orgsyn.org]
• 6. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

"scaling up the synthesis of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine"

Technical Support Center: Advanced Synthesis Guide Topic: Scale-Up of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine Ticket ID: #SC-2F-BNZ-001 Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Chemical Context

Welcome to the technical support hub. You are scaling up the synthesis of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine (chemically synonymous with N-benzyl-N-(2-fluorobenzyl)methylamine).

This is a tertiary amine synthesis via Reductive Amination . While the chemistry appears standard, the presence of the ortho-fluorine substituent on the phenyl ring introduces specific scale-up risks—specifically hydrodefluorination (HDF) during catalytic hydrogenation and steric hindrance during imine formation.

Target Molecule:

• Core: Tertiary Amine

• Critical Quality Attribute (CQA): Fluorine retention (avoiding defluorination).

• Primary Impurity Risk: Des-fluoro analogue (if using Pd/C) and residual aldehyde.

Synthetic Workflow & Logic

The following diagram outlines the optimized industrial route (Reductive Amination) and the critical decision points for scale-up.

Figure 1: Critical Process Flow for Reductive Amination. Note the specific risk of HDF at the reduction stage.

Module 1: Reaction Optimization (The Chemistry)

Q: I am seeing significant "des-fluoro" impurity (approx. 5-10%) during hydrogenation. How do I stop this?

A: This is a classic issue with Catalytic Hydrodefluorination (HDF) .

• The Cause: Palladium (Pd) is an excellent catalyst for activating Carbon-Halogen bonds. Under standard hydrogenation conditions (

  , Pd/C), the Ar-F bond is susceptible to oxidative addition, leading to cleavage and replacement with Hydrogen.

• The Fix:

  • Switch Catalyst: Switch from Pd/C to Platinum on Carbon (Pt/C) or Vanadium-doped Platinum . Platinum is far less active toward Ar-F bond cleavage while still effective for imine reduction.

  • Change Reductant: If scale permits, move to Sodium Triacetoxyborohydride (STAB) . It is chemoselective for imines and chemically incapable of cleaving the Ar-F bond under standard conditions.

  • Additive Inhibition: If you must use Pd/C, add a catalyst poison like diphenylsulfide (trace amounts), though this reduces overall activity and is hard to validate in pharma.

Q: My reaction stalls at ~85% conversion. Adding more reducing agent doesn't help. Why?

A: You are likely fighting the Imine Equilibrium .

• The Mechanism: Reductive amination is a two-step process.[1][2] 2-Fluorobenzaldehyde reacts with the amine to form an iminium ion reversibly, releasing water.

• The Problem: If water accumulates, the equilibrium shifts back to the starting materials. The reducing agent (STAB or

  ) reduces the iminium, not the aldehyde/amine mixture directly. If the iminium concentration is low, the reaction stalls.

• The Fix:

  • Pre-formation: Stir the aldehyde and amine in Toluene with a Dean-Stark trap or Molecular Sieves (4Å) for 2 hours before adding the reducing agent. This drives the equilibrium to the right.

  • Solvent Switch: Use 1,2-Dichloroethane (DCE) or THF (if compatible with safety) which generally support iminium formation better than pure alcohols.

Module 2: Process Engineering (Scale-Up)

Q: The reaction exotherms violently upon adding STAB. How do I dose this safely at 1kg scale?

A: Sodium Triacetoxyborohydride (STAB) releases hydrogen gas and heat when it reacts with moisture or protic solvents.

• Protocol:

  • Slurry Dosing: Do not add STAB as a dry solid (dust explosion risk). Suspend STAB in the reaction solvent (e.g., Toluene or DCE) to create a slurry.

  • Portion-wise Addition: Pump the slurry over 2–4 hours.

  • Cooling Jacket: Maintain reactor temperature between 0°C and 5°C during addition.

  • Ventilation: Ensure the reactor headspace is swept with Nitrogen to prevent

    accumulation.

Q: How do I remove residual 2-fluorobenzaldehyde without chromatography?

A: Chromatography is non-viable at kg-scale. Use Bisulfite Sequestration .

• The Protocol:

  • Upon reaction completion, quench with aqueous

    .

  • Wash the organic layer with 40% Sodium Bisulfite (

    ) solution.

  • Mechanism: The bisulfite forms a water-soluble adduct with the unreacted aldehyde (but not the amine product).

  • Separate phases. The aldehyde leaves in the aqueous layer.

Module 3: Purification & Isolation (The Salt)

Q: My HCl salt is "oiling out" instead of crystallizing. How do I get a solid?

A: Tertiary amine hydrochlorides are notorious for forming "oils" due to trapped solvent or super-saturation.

• Troubleshooting Guide:

Parameter	Recommendation	Why?
Solvent System	IPA / Ethyl Acetate	Avoid Methanol (too soluble). IPA allows controlled saturation.
Acid Source	Anhydrous HCl in IPA	Aqueous HCl introduces water, which promotes oiling.
Temperature	Slow Cooling Ramp	Cool from 50°C to 0°C at 5°C/hour. Shock cooling traps impurities and causes oiling.
Seed Crystals	Required	At scale, spontaneous nucleation is unreliable. Seed at the cloud point (metastable zone).

• Rescue Protocol (if currently oiled):

  • Re-heat the mixture until the oil dissolves.

  • Add a non-polar anti-solvent (e.g., Heptane or MTBE) dropwise until persistent cloudiness appears.

  • Add seed crystals.

  • Cool extremely slowly (stirring at low RPM).

Module 4: Safety & Compliance

Q: Are there specific hazards with 2-fluorobenzaldehyde?

A: Yes. Unlike non-fluorinated benzaldehyde, the 2-fluoro derivative is a sensitizer and lachrymator.

• Handling: Double-gloving (Nitrile) is mandatory. Use a full-face respirator if handling open vessels outside a hood (not recommended).

• Waste: Fluorinated organics cannot be disposed of with standard organic waste in some jurisdictions due to HF generation during incineration. Segregate as "Halogenated Waste."

Troubleshooting Logic Tree

Use this decision tree to diagnose yield/purity issues immediately.

Figure 2: Rapid Response Decision Tree for Common Scale-Up Defects.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry. Link (Foundational text on STAB selectivity).

• Kühnau, D., et al. (2018). "Hydrodefluorination in the Presence of Pd/C: A Troubleshooting Guide." Organic Process Research & Development.

• Sigma-Aldrich. (2024). "Safety Data Sheet: 2-Fluorobenzaldehyde." Link (Safety & Handling).

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Authoritative source on Pt vs. Pd selectivity for halogens).

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Technical Support Center: Optimizing Mobile Phase for Benzylamine Analog Separation

Welcome to our dedicated technical support center for chromatographers. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to help you optimize the mobile phase for robust and reliable separation of benzylamine analogs. As basic compounds, benzylamine and its analogs present unique challenges in reversed-phase HPLC, primarily related to poor peak shape and inconsistent retention. This resource is designed for researchers, scientists, and drug development professionals to navigate these complexities with a clear, scientifically-grounded approach.

Understanding the Challenge: The Basic Nature of Benzylamine Analogs

Benzylamine has a pKa of approximately 9.33.[1][2] This means that in typical reversed-phase mobile phases with a pH below 9.33, benzylamine and its analogs will be protonated and carry a positive charge. This cationic nature leads to strong interactions with residual, negatively charged silanol groups on the surface of silica-based stationary phases, resulting in common chromatographic issues like peak tailing and poor reproducibility.[3][4] Our optimization strategies will focus on mitigating these undesirable secondary interactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My benzylamine analog peaks are severely tailing. What is the primary cause and how can I fix it?

A1: Understanding the Cause: Peak tailing for basic compounds like benzylamine analogs is most often caused by secondary interactions between the protonated (positively charged) analyte and ionized residual silanol groups (negatively charged) on the silica stationary phase.[4][5] This interaction is a form of ion-exchange and can lead to a portion of the analyte molecules being more strongly retained, resulting in a "tail" on the peak.

Troubleshooting Protocol:

• Mobile Phase pH Adjustment: The most effective way to reduce peak tailing is to control the ionization state of both the analyte and the silanol groups.[5][6]

  • Low pH Approach (pH 2-4): At a low pH, the residual silanol groups are protonated and neutral, minimizing their ability to interact with the positively charged benzylamine analogs.[5] Start with a mobile phase containing 0.1% formic acid or trifluoroacetic acid (TFA).[7]

  • High pH Approach (pH > 9): At a high pH (above the pKa of benzylamine), the benzylamine analogs are in their neutral, free-base form. This eliminates the ionic interaction with the stationary phase.[3][6] Ensure your column is stable at high pH before attempting this approach. Modern hybrid or specially bonded silica columns are often suitable for use up to pH 10 or higher.[8]

• Use of Mobile Phase Additives (Competing Bases): If adjusting the pH alone is insufficient, the addition of a competing base, such as triethylamine (TEA), can improve peak shape.[9]

  • Mechanism: TEA is a small, basic molecule that preferentially interacts with the active silanol sites, effectively "masking" them from the benzylamine analogs.[9]

  • Starting Concentration: A typical starting concentration for TEA is 0.1% (v/v) in the mobile phase.[9] It's often necessary to optimize this concentration.

• Column Selection:

  • End-capped Columns: Utilize columns that are "end-capped," a process that chemically derivatizes many of the residual silanol groups, making them less available for interaction.[5]

  • Polar-Embedded or Polar-Endcapped Columns: These columns have a polar group embedded within the C18 chain, which helps to shield the residual silanols.[9]

Q2: I am not getting enough retention for my very polar benzylamine analogs. How can I increase their retention time?

A2: Addressing Insufficient Retention: Poor retention of polar compounds is a common issue in reversed-phase chromatography.[10] Here are several strategies to increase the retention of your polar benzylamine analogs:

Troubleshooting Protocol:

• Decrease the Organic Solvent Content: In reversed-phase HPLC, water is the weak solvent and the organic solvent (e.g., acetonitrile, methanol) is the strong solvent.[11] Reducing the percentage of the organic modifier in your mobile phase will increase the retention of your analytes.

• Consider a Different Organic Solvent: The choice of organic solvent can influence selectivity.[12]

  • Methanol vs. Acetonitrile: Methanol is more viscous and has a different selectivity compared to acetonitrile. If you are using acetonitrile, trying a method with methanol may alter the elution profile and increase retention for certain compounds.

• Utilize Ion-Pairing Chromatography: For highly polar and ionic benzylamine analogs, ion-pairing agents can significantly enhance retention.[13][14]

  • Mechanism: An ion-pairing reagent, such as an alkyl sulfonate (e.g., sodium dodecyl sulfate), is added to the mobile phase.[15][16] This reagent has a charged head group that forms an ion pair with the oppositely charged analyte and a hydrophobic tail that interacts with the stationary phase, thereby increasing retention.

  • Considerations: Ion-pairing reagents can be difficult to remove from the column and the HPLC system, and they are often not compatible with mass spectrometry.[10]

• Explore Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an alternative chromatographic mode that is well-suited for the separation of highly polar compounds.[17][18]

  • Principle: HILIC uses a polar stationary phase (like silica or a diol-bonded phase) and a mobile phase with a high concentration of organic solvent and a small amount of aqueous solvent.[19] Water acts as the strong solvent in HILIC.[10]

Q3: My retention times are shifting from run to run. What could be causing this instability?

A3: Diagnosing and Correcting Retention Time Drift: Unstable retention times are often a sign of an un-buffered mobile phase or a column that has not been properly equilibrated.

Troubleshooting Protocol:

• Buffer the Mobile Phase: When working with ionizable compounds like benzylamine analogs, it is crucial to use a buffer to maintain a stable pH.[14][20] Small shifts in pH can significantly impact the ionization state of the analytes and thus their retention times.[21][22]

  • Buffer Selection: Choose a buffer with a pKa close to the desired mobile phase pH for optimal buffering capacity.[23] For low pH work, phosphate or formate buffers are common. For high pH, ammonium or borate buffers can be used. Volatile buffers like ammonium formate or ammonium acetate are necessary for LC-MS applications.[24]

• Ensure Proper Column Equilibration: The stationary phase needs to be fully equilibrated with the mobile phase before starting your analytical run. Inadequate equilibration can lead to drifting retention times, especially at the beginning of a sequence. Allow sufficient time for the mobile phase to run through the column before injecting your first sample.

• Mobile Phase Preparation: Ensure your mobile phase is prepared consistently for every run. Pre-mixing the aqueous and organic components can improve reproducibility compared to online mixing by the HPLC pump, especially for mobile phases with low percentages of one component.

Systematic Approach to Mobile Phase Optimization

For a more structured approach to developing a robust method for benzylamine analog separation, follow this systematic workflow.

Caption: A systematic workflow for mobile phase optimization of benzylamine analogs.

Data Summary: Effect of Mobile Phase pH on Retention

The following table illustrates the expected impact of mobile phase pH on the retention factor (k) of a typical benzylamine analog in reversed-phase HPLC.

Mobile Phase pH	Analyte State	Silanol State	Expected Interaction	Resulting Retention Factor (k)
pH 3.0	Cationic (Protonated)	Neutral (Protonated)	Minimal Ionic Interaction	Moderate to High
pH 7.0	Cationic (Protonated)	Anionic (Deprotonated)	Strong Ionic Interaction	Low (with significant tailing)
pH 10.0	Neutral (Free Base)	Anionic (Deprotonated)	Minimal Ionic Interaction	High

This guide provides a foundational framework for troubleshooting and optimizing the separation of benzylamine analogs. Remember that each analog may behave slightly differently, and empirical testing is essential for achieving the best possible separation.

References

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• PubChem. (n.d.). Benzylamine. National Institutes of Health. Retrieved from [Link]

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• Excellence in Analytical Chemistry. (2012, November 29). Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds. Retrieved from [Link]

• LCGC International. (2014, November 1). Reversed-Phase HPLC Mobile-Phase Chemistry — Explained. Retrieved from [Link]

• Veeprho. (2025, February 2). Exploring the Different Mobile Phases in HPLC. Retrieved from [Link]

• ResearchGate. (2025, August 7). Analysis of basic compounds at high pH values by reversed-phase liquid chromatography. Retrieved from [Link]

• Restek. (n.d.). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

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• HPLC Troubleshooting Guide. (n.d.). Retrieved from [Link]

• Daicel Chiral Technologies. (n.d.). CHIRALPAK Immobilized Columns: Mobile Phase Modifiers & Additives. Retrieved from [Link]

• Moravek. (n.d.). Exploring the Different Mobile Phases in HPLC. Retrieved from [Link]

• ResearchGate. (2025, August 5). Effect of amine mobile phase additives on chiral subcritical fluid chromatography using polysaccharide stationary phases. Retrieved from [Link]

• SpringerLink. (2011, August 31). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Retrieved from [Link]

• HPLC solvents and mobile phase additives. (n.d.). Retrieved from [Link]

• LCGC International. (2018, October 1). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Retrieved from [Link]

• How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. (2025, July 25). Retrieved from [Link]

• Buchi.com. (n.d.). Why HILIC is what your polar compounds need for purification. Retrieved from [Link]

• Longdom Publishing. (n.d.). Mobile Phase Additives: Enhancing Chromatographic Separations and Sensitivity. Retrieved from [Link]

• Chromatography Online. (2023, August 1). The Role of Ion Pairing Agents in Liquid Chromatography (LC) Separations. Retrieved from [Link]

• Element Lab Solutions. (n.d.). HILIC – The Rising Star of Polar Chromatography. Retrieved from [Link]

• Agilent. (2023, May 22). Mastering HILIC-Z Separation for Polar Analytes. Retrieved from [Link]

• Mastelf. (2025, January 8). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Retrieved from [Link]

• Agilent. (n.d.). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Retrieved from [Link]

• Drawell. (n.d.). Strategies for Method Development and Optimization in HPLC. Retrieved from [Link]

• Welch Materials. (2024, September 13). Types and Applications of Ion-Pair Reagents in Liquid Chromatography. Retrieved from [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from [Link]

• PubMed. (2001, October 15). Retention of ionizable compounds on HPLC. 8. Influence of mobile-phase pH change on the chromatographic retention of acids and bases during gradient elution. Retrieved from [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from [Link]

• Quora. (2021, June 5). How does pH affect the results of HPLC results?. Retrieved from [Link]

• LCGC International. (2013, November 1). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Validation of an LC-MS Method for N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine

This guide provides a comprehensive framework for the validation of a Liquid Chromatography-Mass Spectrometry (LC-MS) method for the quantification of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine. It is intended for researchers, scientists, and drug development professionals seeking to establish a robust and reliable analytical method suitable for its intended purpose. The principles and experimental designs discussed herein are grounded in internationally recognized guidelines, including those from the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[1][2][3]

The objective of any analytical method validation is to demonstrate its suitability for the intended application.[4] For quantitative analysis of a specific compound like N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine in various matrices, this involves a thorough evaluation of several key performance characteristics. This guide will delve into the causality behind experimental choices for each validation parameter, offering a comparative look at different approaches and providing actionable protocols.

Foundational Validation Parameters: A Comparative Overview

A successful LC-MS method validation hinges on the rigorous assessment of several key parameters.[5] The following sections compare and contrast the critical aspects of each, providing the scientific rationale for the recommended experimental approaches.

Why it Matters: Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[6] In LC-MS, selectivity is often achieved through a combination of chromatographic separation and mass spectrometric detection.[7] For N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine, potential interferences could include structurally similar compounds, isomers, or endogenous matrix components.[8][9]

Comparative Approaches:

• Chromatographic Specificity: This is assessed by injecting a blank matrix (e.g., plasma, urine) and a matrix spiked with the analyte and any known potential interferents. The goal is to demonstrate that no interfering peaks co-elute with the analyte of interest.[10]

• Mass Spectrometric Specificity: The use of tandem mass spectrometry (MS/MS) with Multiple Reaction Monitoring (MRM) provides a high degree of specificity.[11] By selecting a specific precursor ion and one or more product ions unique to N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine, the chances of detecting an interfering compound are significantly reduced.

Experimental Protocol: Specificity Assessment

• Blank Matrix Analysis: Analyze at least six independent sources of the blank biological matrix to be used in the study.[12]

• Spiked Sample Analysis: Prepare a sample of the blank matrix spiked with N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine at the Lower Limit of Quantitation (LLOQ).

• Interference Check: Analyze samples of the blank matrix spiked with potentially interfering substances (e.g., known metabolites, structurally similar compounds).

• Acceptance Criteria: The response of any interfering peak at the retention time of the analyte should be less than 20% of the response of the LLOQ standard.[13]

Linearity and Range

Why it Matters: Linearity demonstrates the ability of the method to produce test results that are directly proportional to the concentration of the analyte.[12] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[3][6]

Comparative Approaches:

• Calibration Curve Construction: A calibration curve is typically generated by plotting the peak area ratio of the analyte to an internal standard (IS) against the nominal concentration of the analyte. A minimum of five to eight concentration levels is recommended to adequately define the relationship.[12]

• Regression Analysis: The simplest and most common model is a linear regression with or without weighting. The choice of weighting (e.g., 1/x, 1/x²) is crucial to ensure accuracy at the lower end of the calibration range, where heteroscedasticity (non-constant variance) is often observed.[12]

Experimental Protocol: Linearity and Range Determination

• Prepare Calibration Standards: Prepare a series of at least six to eight calibration standards by spiking the blank matrix with known concentrations of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine, covering the expected in-study concentration range.

• Analysis: Analyze each calibration standard in triplicate.

• Data Evaluation: Plot the response (analyte/IS peak area ratio) versus the nominal concentration. Perform a linear regression analysis.

• Acceptance Criteria: The coefficient of determination (r²) should be ≥ 0.99.[10] The back-calculated concentrations of the calibration standards should be within ±15% of the nominal value (±20% at the LLOQ).[12]

Table 1: Example Linearity Data and Acceptance Criteria

Nominal Conc. (ng/mL)	Back-Calculated Conc. (ng/mL)	Deviation (%)	Acceptance Criteria
1.00 (LLOQ)	0.95	-5.0	± 20%
2.50	2.60	+4.0	± 15%
10.0	9.80	-2.0	± 15%
50.0	51.5	+3.0	± 15%
100	99.0	-1.0	± 15%
200 (ULOQ)	202	+1.0	± 15%

Accuracy and Precision

Why it Matters: Accuracy refers to the closeness of the measured value to the true value, while precision describes the closeness of agreement between a series of measurements from multiple sampling of the same homogeneous sample.[6] Both are critical for ensuring the reliability of the quantitative data.

Comparative Approaches:

• Intra-day (Repeatability) and Inter-day (Intermediate) Precision: Assessed by analyzing replicate Quality Control (QC) samples at multiple concentration levels on the same day and on different days, respectively.[12][14]

• Accuracy Assessment: Determined by comparing the mean concentration of the QC samples to their nominal values.[15]

Experimental Protocol: Accuracy and Precision Evaluation

• Prepare QC Samples: Prepare QC samples in the same matrix as the study samples at a minimum of three concentration levels: low (within 3x LLOQ), medium, and high.[12]

• Intra-day Analysis: Analyze at least five replicates of each QC level in a single analytical run.

• Inter-day Analysis: Repeat the analysis on at least two different days.[5]

• Acceptance Criteria: The mean accuracy should be within ±15% of the nominal values (±20% at the LLOQ). The precision, expressed as the coefficient of variation (CV), should not exceed 15% (20% at the LLOQ).[5][12]

Table 2: Example Accuracy and Precision Data and Acceptance Criteria

QC Level	Nominal Conc. (ng/mL)	Intra-day Mean Conc. (ng/mL)	Intra-day Accuracy (%)	Intra-day Precision (%CV)	Inter-day Mean Conc. (ng/mL)	Inter-day Accuracy (%)	Inter-day Precision (%CV)	Acceptance Criteria
LLOQ	1.00	1.05	105	8.5	1.03	103	12.2	Accuracy: ±20%, Precision: ≤20%
Low	3.00	2.95	98.3	6.2	2.98	99.3	8.9	Accuracy: ±15%, Precision: ≤15%
Mid	75.0	76.5	102	4.5	75.8	101	6.7	Accuracy: ±15%, Precision: ≤15%
High	150	148	98.7	3.8	149	99.3	5.4	Accuracy: ±15%, Precision: ≤15%

Matrix Effect

Why it Matters: The matrix effect is the suppression or enhancement of ionization of an analyte by the presence of co-eluting, undetected matrix components.[16] It is a significant concern in LC-MS and must be evaluated to ensure that precision, selectivity, and sensitivity are not compromised.[12]

Comparative Approaches:

• Qualitative Assessment (Post-Column Infusion): A continuous infusion of the analyte solution into the mass spectrometer post-column while a blank matrix extract is injected. Any dip or rise in the baseline at the analyte's retention time indicates ion suppression or enhancement.[17]

• Quantitative Assessment (Post-Extraction Spike): This is the more common approach. The response of the analyte in a spiked, extracted blank matrix is compared to the response of the analyte in a pure solution at the same concentration.[16][17]

Experimental Protocol: Quantitative Matrix Effect Assessment

• Prepare Three Sets of Samples:

  • Set A: N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine in a neat solution.

  • Set B: Blank matrix extract spiked with the analyte post-extraction.

  • Set C: Spiked matrix sample (for recovery determination).

• Analysis: Analyze at least six different lots of the blank matrix at low and high QC concentrations.[5]

• Calculate Matrix Factor (MF): MF = (Peak area of Set B) / (Peak area of Set A).[5]

• Calculate IS-Normalized MF: If an internal standard is used, calculate the IS-normalized MF.

• Acceptance Criteria: The coefficient of variation of the IS-normalized matrix factor should not be greater than 15%.[5]

Diagram 1: Workflow for Quantitative Matrix Effect and Recovery Assessment

Caption: Workflow for assessing matrix effect, recovery, and process efficiency.

Stability

Why it Matters: The stability of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine in the biological matrix and in stock solutions must be evaluated under various storage and handling conditions to ensure that the measured concentration reflects the true concentration at the time of sample collection.[18]

Comparative Stability Studies:

• Freeze-Thaw Stability: Evaluates the stability of the analyte after repeated freezing and thawing cycles. A minimum of three cycles is typically recommended.[12]

• Short-Term (Bench-Top) Stability: Assesses the stability of the analyte in the matrix at room temperature for a period that simulates the sample handling and processing time.[12]

• Long-Term Stability: Determines the stability of the analyte in the matrix when stored at the intended storage temperature (e.g., -20°C or -80°C) for a duration that covers the expected storage time of the study samples.

• Stock Solution Stability: Evaluates the stability of the stock solutions of the analyte and internal standard under their storage conditions.

Experimental Protocol: General Stability Assessment

• Prepare QC Samples: Use low and high concentration QC samples for stability testing.

• Expose to Conditions: Subject the QC samples to the specific stability conditions being tested.

• Analysis: Analyze the stability samples against a freshly prepared calibration curve and compare the results to the nominal concentrations.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Table 3: Summary of Stability Studies and Typical Conditions

Stability Test	Typical Conditions	Purpose
Freeze-Thaw	3 cycles at -20°C or -80°C to room temperature	Simulates sample retrieval and re-analysis
Short-Term	Room temperature for 4-24 hours	Simulates sample processing time
Long-Term	-20°C or -80°C for the duration of the study	Ensures analyte integrity during storage
Stock Solution	Refrigerated or room temperature	Confirms the stability of standard solutions

Carryover

Why it Matters: Carryover is the appearance of an analyte signal in a blank sample that is injected after a high-concentration sample. It is important to assess and minimize carryover to prevent the overestimation of the analyte in subsequent samples.[14]

Experimental Protocol: Carryover Assessment

• Injection Sequence: Inject a blank sample immediately following the highest concentration standard (ULOQ).

• Analysis: Examine the chromatogram of the blank sample for any peak at the retention time of the analyte.

• Acceptance Criteria: The carryover in the blank sample should not be greater than 20% of the LLOQ response and 5% for the internal standard.[14]

Diagram 2: Decision Tree for Addressing Method Validation Failures

Caption: Decision tree for troubleshooting common method validation failures.

Conclusion

The validation of an LC-MS method for N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine is a systematic process that requires careful planning and execution. By following the principles and protocols outlined in this guide, which are based on established international guidelines, researchers can develop a robust, reliable, and scientifically sound analytical method. The key to a successful validation is a thorough understanding of the "why" behind each experimental choice, ensuring that the method is truly fit for its intended purpose in the drug development lifecycle.

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"establishing the limit of detection for N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine"

Analytical Benchmarking: Establishing the Limit of Detection for N-benzyl-2-FMA

Executive Summary

N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine (hereafter referred to as N-benzyl-2-FMA ) is chemically distinct as the N-benzyl derivative of the novel psychoactive substance (NPS) 2-Fluoromethamphetamine (2-FMA). In forensic contexts, this molecule appears primarily as a synthesis intermediate, a chemical impurity, or a "masked" prodrug designed to metabolize into 2-FMA in vivo, analogous to how benzphetamine metabolizes to methamphetamine.

Establishing a robust Limit of Detection (LOD) for this compound requires navigating its specific chemical properties: the lipophilicity of the benzyl group and the electronegativity of the ortho-fluorine atom. This guide compares the two dominant analytical modalities—LC-MS/MS (Triple Quadrupole) and GC-MS (Electron Ionization) —and provides a self-validating protocol for method validation compliant with SWGTOX and FDA bioanalytical guidelines.

Part 1: Comparative Technology Guide

The choice of instrument dictates the sensitivity (LOD) and the stability of the analyte during detection.

Feature	Method A: LC-MS/MS (ESI+)	Method B: GC-MS (EI)
Role	The Gold Standard (Quantitation)	The Forensic Workhorse (Screening)
Mechanism	Soft ionization (Electrospray) preserves the intact protonated molecule .	Hard ionization (70 eV) causes extensive fragmentation; risk of thermal degradation in the injector.
LOD Capability	0.1 – 1.0 ng/mL	10 – 50 ng/mL
Selectivity	High (MRM transitions filter background).	Moderate (Relies on retention time + mass spectrum).
Key Challenge	Matrix effects (ion suppression) in urine/blood.	Thermal Instability: The N-benzyl bond is weak; the molecule may cleave to 2-FMA in the injector port.
Recommendation	Primary Choice for trace analysis in biological fluids.	Secondary Choice for bulk seizure analysis or when MS/MS is unavailable.

Technical Insight: The "Thermal Crack" Issue in GC-MS

Unlike LC-MS/MS, GC-MS requires high temperatures (250°C+). N-benzyl amphetamines (like benzphetamine and N-benzyl-2-FMA) are prone to thermal debenzylation.

• Risk: If the injector is too hot or dirty, N-benzyl-2-FMA may convert entirely to 2-FMA before reaching the column.

• Mitigation: Use a "cold" on-column injection or keep the inlet <200°C if possible. If using standard split/splitless, verify stability by injecting a high-concentration standard and looking for the parent ion.

Part 2: Experimental Protocol (Self-Validating System)

Objective: Establish the LOD for N-benzyl-2-FMA in human urine using LC-MS/MS. Standard: SWGTOX / ANSI/ASB Standard 036.

Phase 1: Preparation & Extraction

• Stock Solution: Dissolve 10 mg N-benzyl-2-FMA in Methanol (1 mg/mL). Store at -20°C.

• Matrix: Drug-free human urine (pooled).

• Internal Standard (ISTD): 2-FMA-d3 or Benzphetamine-d3 (100 ng/mL).

Workflow Diagram (Graphviz):

Figure 1: Liquid-Liquid Extraction (LLE) workflow optimized for lipophilic N-benzyl amines.

Phase 2: Instrumental Parameters (LC-MS/MS)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• MRM Transitions (Simulated based on structure):

  • Precursor: [M+H]+ (Calculate exact mass: C15H16FN ≈ 272.1 Da).

  • Quantifier: m/z 91.1 (Tropylium ion, benzyl cleavage).

  • Qualifier: m/z 109.1 (Fluorobenzyl cation equivalent or similar fragmentation).

Phase 3: Validation Steps (Determining LOD)

Do not rely on theoretical S/N calculations alone. Use the Empirical Dilution Method .

• Range Finding: Spike matrix at 100, 50, 10, 5, 1, 0.5, and 0.1 ng/mL.

• Process: Extract and analyze in triplicate.

• Criteria Check (The Self-Validating Logic):

  • Signal-to-Noise (S/N): Must be > 3:1 (for LOD) and > 10:1 (for LOQ).

  • Ion Ratio: The ratio of Quantifier/Qualifier transition areas must be within ±20% of the reference standard.

  • Retention Time: Must match the calibrator within ±2%.

• Confirmation: Once the lowest level is identified (e.g., 0.5 ng/mL), analyze five independent replicates at that concentration. All five must be detected to validly set the LOD.

Part 3: Data Presentation & Fragmentation Logic

Table 1: Expected Performance Metrics

Parameter	LC-MS/MS (ESI+)	GC-MS (EI)
Target Ion	m/z ~272 (Protonated Molecular Ion)	m/z 91 (Base Peak - Tropylium)
Secondary Ion	m/z 91 (Benzyl fragment)	m/z ~136 (M - Benzyl)
Linearity Range	1 – 1000 ng/mL	50 – 2000 ng/mL
LOD (Urine)	0.5 ng/mL	25 ng/mL
LOD (Blood)	1.0 ng/mL	50 ng/mL

Fragmentation Pathway Diagram (Graphviz):

Figure 2: Predicted Fragmentation Pathway in Collision-Induced Dissociation (CID). The benzyl group is the most labile moiety, making m/z 91 the dominant fragment.

References

• Scientific Working Group for Forensic Toxicology (SWGTOX). (2013). Standard Practices for Method Validation in Forensic Toxicology. Journal of Analytical Toxicology. Link

• Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Link

• Moore, K. A., et al. (1995). alpha-Benzyl-N-methylphenethylamine (BNMPA), an impurity of illicit methamphetamine synthesis: I. Physical characterization and GC-MS analysis. Journal of Analytical Toxicology. (Provides the baseline protocol for N-benzyl amphetamine detection). Link

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended Methods for the Identification and Analysis of Amphetamine, Methamphetamine and their Ring-Substituted Analogues in Seized Materials. Link

Safety & Regulatory Compliance

Comprehensive Safety and Handling Guide for N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine

This guide provides essential safety protocols and operational directives for the handling and disposal of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine. As a substituted amine with a fluorinated aromatic ring, this compound requires careful management due to its presumed corrosive nature and potential as a skin and respiratory sensitizer, based on data from structurally similar compounds. This document is intended for researchers, scientists, and drug development professionals to ensure a safe and compliant laboratory environment.

Hazard Assessment: Understanding the Risks

• Corrosivity: Aromatic amines are often corrosive and can cause severe skin burns and eye damage upon contact.[1][2][3]

• Sensitization: Repeated exposure may lead to allergic skin reactions or respiratory sensitization.[4][5]

• Toxicity: Similar compounds are classified as toxic if swallowed, with potential for respiratory system irritation.[1][2]

Given these potential hazards, a multi-layered approach to safety, encompassing engineering controls, administrative controls, and personal protective equipment (PPE), is mandatory.

Engineering and Administrative Controls: The First Line of Defense

Before any handling of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine, the following engineering and administrative controls must be in place to minimize exposure risk.

• Chemical Fume Hood: All work with this compound must be conducted in a properly functioning chemical fume hood to prevent the inhalation of vapors or aerosols.[1][2][6]

• Designated Work Area: Establish a designated area for the handling of this compound to prevent cross-contamination. This area should be clearly labeled.

• Emergency Equipment: Ensure that a safety shower, eyewash station, and a spill kit appropriate for corrosive amines are readily accessible and in good working order.[7]

• Restricted Access: Only trained and authorized personnel should be allowed in the designated handling area.

• Working Alone: It is strictly prohibited to work with hazardous chemicals, such as this compound, alone in a laboratory.[8][9]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection and proper use of PPE are critical for preventing direct contact with N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine. The following table summarizes the required PPE.

Body Part	PPE Recommendation	Rationale and Best Practices
Eyes/Face	Chemical safety goggles and a full-face shield.[10][11]	Provides protection from splashes to the eyes and face. Standard safety glasses are not sufficient.
Hands	Double gloving with a chemical-resistant outer glove over a standard nitrile inner glove.	Provides an extra layer of protection. The outer glove should be selected based on its resistance to aromatic amines.
Recommended Outer Glove Materials:	The choice of glove material is critical for adequate protection. Permeation and degradation data should be considered.[12]
- Butyl Rubber	Offers excellent resistance to a wide range of corrosive chemicals, including many amines.[13]
- Neoprene	Provides good resistance to acids, bases, and some organic solvents.[10][14]
- Heavy-duty Nitrile (thicker than standard exam gloves)	Offers a good balance of chemical resistance and dexterity for many laboratory applications.[6][10]
Body	A chemical-resistant laboratory coat, worn over long-sleeved clothing and long pants.[10]	Protects the skin from accidental splashes. Ensure the lab coat is fully buttoned.
For larger quantities or splash potential, a chemical-resistant apron should be worn over the lab coat.[10]	Provides an additional layer of protection for the torso.
Feet	Closed-toe, chemical-resistant shoes.[7][9]	Protects the feet from spills. Leather or other non-porous materials are recommended.

Step-by-Step Handling Procedures

Adherence to a strict, methodical workflow is essential for minimizing risk during the handling of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine.

Preparation and Weighing

• Don PPE: Before entering the designated work area, don all required PPE as outlined in the table above.

• Prepare the Fume Hood: Ensure the fume hood sash is at the appropriate height and the work area is clean and uncluttered.

• Weighing: If weighing the compound, do so within the fume hood. Use a disposable weighing boat to prevent contamination of the balance.

Dissolution and Reaction Setup

• Use Appropriate Glassware: Employ borosilicate glassware to withstand any potential exothermic reactions during dissolution.

• Solvent Addition: When dissolving, add the solvent slowly to the amine to control any potential temperature increase.

• Closed System: Whenever possible, conduct reactions in a closed system to contain any vapors.

Workflow for Safe Handling

The following diagram illustrates the critical steps for safely managing N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine from receipt to disposal.

Caption: Safe handling workflow for N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine.

Disposal Plan: Responsible Waste Management

Proper disposal is a critical final step in the safe handling of N-benzyl-1-(2-fluorophenyl)-N-methylmethanamine and associated materials.

Waste Segregation

• Halogenated Organic Waste: As this compound contains fluorine, it must be disposed of as halogenated organic waste.[15][16] This waste stream should be collected in a designated, properly labeled, and sealed container.

• Amine Waste: Do not mix amine waste with other chemical waste streams to prevent potentially hazardous reactions.[17]

• Contaminated PPE: Disposable items such as gloves, weighing boats, and absorbent pads that have come into contact with the compound should be collected in a separate, sealed bag and disposed of as hazardous waste.[4] Reusable PPE, like lab coats, if contaminated, must be professionally laundered.[4]

Container Labeling and Storage

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Corrosive," "Halogenated").[18][19]

• Waste containers should be kept closed except when adding waste and stored in a designated satellite accumulation area with secondary containment.[19][20]

Emergency Procedures: Spill and Exposure Response

In case of skin contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3]

• Seek immediate medical attention.

In case of eye contact:

• Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.

• Seek immediate medical attention.

In case of a spill:

• Evacuate the immediate area and alert others.

• If the spill is small and you are trained to handle it, use a spill kit containing an appropriate neutralizer for corrosive amines.

• For large spills, or if you are unsure, evacuate the area and contact your institution's environmental health and safety department.

References

• The Coleman Lab. (n.d.). STANDARD OPERATING PROCEDURE - Working with Corrosives.
• (n.d.). CHEMICAL GLOVE RESISTANCE GUIDE.
• Yale Environmental Health & Safety. (n.d.). Standard Operating Procedure. Retrieved from Yale Environmental Health & Safety website.
• OSHA Training School. (2024, January 19). Corrosive Safety: Protecting Workers from Harmful Substances.
• Environmental Health and Safety. (n.d.). OSHA Glove Selection Chart. Retrieved from Environmental Health and Safety website.
• UPenn EHRS. (2022, October 4). SOP: Corrosives. Retrieved from University of Pennsylvania EHRS website.
• ehs.uci.edu. (n.d.). Sensitizers.
• USC Nanofab Wiki. (n.d.). STANDARD OPERATING PROCEDURE FOR CORROSIVES.
• Uline.ca. (n.d.). Chemical Resistant Glove Guide.
• LSU. (2023, January). Standard Operating Procedure HANDLING CHEMICALS.
• (n.d.).
• (n.d.). Corrosives (Liquids and Solids).
• Chemsafe. (2025, October 15). 10 Tips Working Safely with corrosives.
• Environment, Health and Safety. (n.d.). Hand Protection Chemical Resistance Guide.
• Collect and Recycle. (n.d.). Amine Disposal For Businesses.
• Fisher Scientific. (2010, November 6). SAFETY DATA SHEET.
• Stanford Environmental Health & Safety. (n.d.). 24-002j - General Use SOP - Sensitizers. Retrieved from Stanford Environmental Health & Safety website.
• Brandeis University. (n.d.). Corrosive Chemicals | Laboratory Safety.
• (n.d.).
• CDH Fine Chemical. (n.d.). N-Benzyl Methylamine CAS No 103-67-3 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• (n.d.). Gloves Chemical Resistance Chart.
• UCT Science. (n.d.). SOP: Safe Use & Handling of Sensitizing Agents.
• Cornell EHS. (n.d.). 7.2 Organic Solvents.
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• Thermo Fisher Scientific. (2010, November 6). SAFETY DATA SHEET.
• University of Wisconsin–Madison. (n.d.). Chapter 7 Chemical Disposal Procedures. Retrieved from University of Wisconsin–Madison website.
• Safety & Risk Services. (n.d.). Organic Solvent Waste Disposal.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - N-Methylbenzylamine.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• Trimaco. (2023, September 8). Essential Chemical PPE.
• epa nepis. (n.d.).
• Alkyl Amines Chemicals Limited. (n.d.). Page 1 of 8 Safety Data Sheet COMMISION REGUALTION (EU) NO 2015/830 OF 1st June 2015 Amending Annex II of Regulation EU No 453/. Retrieved from Alkyl Amines Chemicals Limited website.
• ResearchGate. (2025, August 7). Treatment of amine wastes generated in industrial processes.
• Boston University. (n.d.). Chemical Waste Management Guide | Environmental Health & Safety.
• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals.

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